12-Pentacosanol

Core Science & Biosynthesis

1-Pentacosanol: A Technical Guide to its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Pentacosanol, a long-chain fatty alcohol with potential therapeutic applications. The document details its natural occurrences, quantitative analysis in various sources, and detailed protocols for its isolation and purification. Furthermore, it explores a putative signaling pathway associated with its biological activity, offering insights for further research and drug development.

Natural Sources of 1-Pentacosanol

1-Pentacosanol is predominantly found in the epicuticular waxes of various plants, serving as a protective barrier. It has been identified in a range of plant species and other natural sources.

Quantitative Data on 1-Pentacosanol in Natural Sources

The concentration of 1-Pentacosanol can vary significantly depending on the source, extraction solvent, and analytical method. The following table summarizes the available quantitative data.

Natural Source	Plant Part	Extraction Method	1-Pentacosanol Concentration/Yield	Reference
Rhodiola imbricata	Root	n-Hexane Extraction	28.21% of extract	[1]
Rhodiola imbricata	Root	Chloroform Extraction	3.82% of extract	[1]
Cayratia trifolia	Stem	Ethanolic Extraction & Column Chromatography	50 mg from pooled fractions	[2]
Beeswax	-	Lipase-catalyzed methanolysis	9.1% of total alcohols	[2]

Isolation of 1-Pentacosanol: Experimental Protocols

The isolation of 1-Pentacosanol from natural sources typically involves solvent extraction followed by chromatographic purification. Below are detailed protocols for its isolation from plant material and beeswax.

Protocol 1: Isolation from Cayratia trifolia Stem

This protocol details the isolation of 1-Pentacosanol from the stem of Cayratia trifolia using solvent extraction and column chromatography.[2]

1. Plant Material Preparation:

• Collect fresh stems of Cayratia trifolia.
• Wash the stems thoroughly with running water.
• Air-dry the stems in the shade until completely dry.
• Grind the dried stems into a coarse powder.

2. Solvent Extraction:

• Perform a Soxhlet extraction of the powdered stem material with ethanol.
• Continue the extraction for several hours until the solvent running through the thimble is colorless.
• Concentrate the ethanolic extract under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Column Chromatography:

• Pack a glass column with silica (B1680970) gel (60-120 mesh) using a slurry method with hexane (B92381).
• Dissolve the crude extract in a minimal amount of the initial mobile phase.
• Load the dissolved extract onto the top of the silica gel column.
• Elute the column with a gradient of solvents, starting with non-polar solvents and gradually increasing the polarity. A typical gradient would be:
• 100% Hexane
• Hexane:Ethyl acetate (B1210297) mixtures (e.g., 9:1, 8:2, 7:3, etc.)
• 100% Ethyl acetate
• Ethyl acetate:Methanol (B129727) mixtures (e.g., 9:1, 8:2, etc.)
• Collect fractions of the eluate.

4. Fraction Analysis and Purification:

• Monitor the collected fractions using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., hexane:ethyl acetate).
• Visualize the spots on the TLC plates using an appropriate method (e.g., iodine vapor or a specific staining reagent).
• Pool the fractions that show a spot corresponding to the Rf value of a 1-Pentacosanol standard.
• Concentrate the pooled fractions to obtain purified 1-Pentacosanol.
• Further purification can be achieved by recrystallization from a suitable solvent like methanol or acetone.

Protocol 2: General Isolation from Plant Waxes (e.g., Beeswax)

This protocol provides a general method for isolating long-chain fatty alcohols, including 1-Pentacosanol, from plant waxes or beeswax through saponification and extraction.[3][4]

1. Saponification:

• Reflux the wax material (e.g., 100 g) with an excess of 1 M ethanolic potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) for 2-4 hours. This process hydrolyzes the wax esters into their constituent fatty acids and alcohols.

2. Extraction of Unsaponifiable Matter:

• After cooling, dilute the reaction mixture with an equal volume of water.
• Transfer the mixture to a separatory funnel and extract the unsaponifiable matter (containing the long-chain alcohols) three times with a non-polar solvent such as hexane or diethyl ether.
• Combine the organic extracts.

3. Washing and Drying:

• Wash the combined organic extract successively with water and then a saturated sodium chloride solution to remove any remaining soap and alkali.
• Dry the organic layer over anhydrous sodium sulfate.

4. Solvent Removal and Purification:

• Filter the dried organic extract and evaporate the solvent under reduced pressure to yield the crude long-chain alcohol mixture.
• The crude mixture can be further purified by column chromatography as described in Protocol 1 or by recrystallization.

Logical Workflow for 1-Pentacosanol Isolation

The general workflow for isolating 1-Pentacosanol from a natural source can be visualized as follows:

A generalized workflow for the isolation of 1-Pentacosanol.

Putative Signaling Pathway: PI3K/Akt

In-silico molecular docking studies have suggested that 1-Pentacosanol may interact with key proteins in the PI3K/Akt signaling pathway, which is crucial in regulating cell growth, proliferation, and survival. This suggests a potential mechanism for its observed anti-cancer properties in computational models. However, it is critical to note that these findings are based on theoretical models and await experimental validation through in-vitro and in-vivo studies.

The proposed interaction suggests that 1-Pentacosanol may act as an inhibitor within this pathway. A simplified diagram of the PI3K/Akt signaling pathway is presented below, highlighting the potential point of interaction.

Simplified PI3K/Akt signaling pathway with the hypothesized inhibitory role of 1-Pentacosanol.

Conclusion

1-Pentacosanol is a naturally occurring long-chain fatty alcohol with presence in various plant waxes and holds potential for therapeutic development. This guide has provided a detailed overview of its natural sources, with quantitative data to aid in the selection of starting materials for extraction. The outlined experimental protocols offer a practical foundation for its isolation and purification. The exploration of its putative interaction with the PI3K/Akt signaling pathway, while requiring further experimental validation, provides a promising avenue for future research into its mechanism of action. This information is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. matec-conferences.org [matec-conferences.org]
• 4. ripublication.com [ripublication.com]

12-Pentacosanol CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 12-Pentacosanol, a long-chain secondary fatty alcohol. Due to the limited availability of specific data for 12-Pentacosanol, this guide also includes comparative information for its well-researched structural isomer, 1-Pentacosanol, to provide a broader context for its potential properties and applications.

Core Data Presentation

The quantitative data for 12-Pentacosanol and its primary alcohol isomer, 1-Pentacosanol, are summarized in the table below for easy comparison.

Property	12-Pentacosanol	1-Pentacosanol
CAS Number	138966-98-0[1]	26040-98-2[2][3][4][5]
Molecular Formula	C₂₅H₅₂O[1]	C₂₅H₅₂O[2][3][4][5]
Molecular Weight	368.68 g/mol [1]	368.68 g/mol [6]
Synonyms	-	Pentacosyl alcohol, n-Pentacosanol[3][4][5]

Structural Isomers of Pentacosanol

The key difference between 1-Pentacosanol and 12-Pentacosanol lies in the position of the hydroxyl (-OH) group on the 25-carbon chain. This structural variance influences their physicochemical properties and potential biological activities.

Caption: Chemical structures of 1-Pentacosanol and 12-Pentacosanol.

Experimental Protocols

Analysis of Long-Chain Fatty Alcohols

A common approach for the analysis of long-chain fatty alcohols involves extraction, purification, and chromatographic separation.

1. Saponification and Extraction:

• For samples where the alcohol is esterified, saponification is necessary. This can be achieved by heating the sample with an ethanolic potassium hydroxide (B78521) (KOH) solution[7].

• The unsaponifiable matter, containing the fatty alcohols, is then extracted using a non-polar solvent like petroleum ether[7].

2. Purification by Thin-Layer Chromatography (TLC):

• The extracted lipid fraction can be further purified using preparative TLC to isolate the alcohol sub-fractions[7].

• A mobile phase such as hexane/ethanol can be used for separation[7]. The bands corresponding to the alcohols can be visualized under UV light after spraying with a fluorescent dye[7].

3. Derivatization and Gas Chromatography (GC) Analysis:

• For GC analysis, the hydroxyl group of the fatty alcohol is typically derivatized to a less polar and more volatile form, such as a trimethylsilyl (B98337) (TMS) ether[7].

• This is achieved by reacting the alcohol with a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA)[7].

• The derivatized sample is then injected into a gas chromatograph equipped with a suitable capillary column (e.g., CP-Sil 8 CB) and a flame ionization detector (FID) for separation and quantification[8].

Caption: A generalized experimental workflow for the analysis of long-chain fatty alcohols.

Synthesis of Secondary Fatty Alcohols

A photobiocatalytic approach for the synthesis of chiral secondary fatty alcohols from unsaturated fatty acids has been reported. This method involves a two-step enzymatic cascade:

• Hydration: The C=C double bond of an unsaturated fatty acid is stereoselectively hydrated using an oleate (B1233923) hydratase[9][10].

• Decarboxylation: The resulting hydroxy fatty acid is then decarboxylated by a photoactivated decarboxylase to yield the secondary fatty alcohol[9][10].

This method offers a route to produce enantiomerically pure secondary fatty alcohols from renewable starting materials[9][10].

Potential Biological Activities and Signaling Pathways

Specific biological activities and signaling pathways for 12-Pentacosanol have not been documented. However, long-chain fatty alcohols, as a class of compounds, are known to exhibit various biological effects.

• Antimicrobial and Anti-inflammatory Properties: Fatty alcohols can disrupt the cell membranes of microorganisms, leading to antimicrobial effects. They may also possess anti-inflammatory properties[11].

• Industrial and Pharmaceutical Applications: Due to their amphiphilic nature, fatty alcohols are widely used as emulsifiers, emollients, and surfactants in the cosmetic, food, and pharmaceutical industries[12][13].

• Pheromones: Some long-chain fatty alcohols function as pheromones in insects[12].

Given the structural similarity to other long-chain fatty alcohols, it is plausible that 12-Pentacosanol may exhibit some of these properties. However, dedicated research is required to elucidate its specific biological functions and mechanisms of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Pentacosanol [webbook.nist.gov]
• 3. 1-Pentacosanol | 26040-98-2 | Benchchem [benchchem.com]
• 4. 1-Pentacosanol | C25H52O | CID 92247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. 1-Pentacosanol (CAS 26040-98-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. benchchem.com [benchchem.com]
• 12. Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. goldenagri.com.sg [goldenagri.com.sg]

Potential Biological Activities of 12-Pentacosanol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Pentacosanol, a 25-carbon long-chain fatty alcohol, is a lipid molecule with emerging interest in the scientific community. While research specifically focused on the 12-hydroxy isomer is limited, the broader class of long-chain fatty alcohols (LCFAs) has been associated with a range of biological activities. This technical guide provides an in-depth overview of the potential biological activities of 12-Pentacosanol, drawing from existing literature on LCFAs and related compounds. It aims to serve as a foundational resource for researchers and professionals in drug discovery and development by summarizing available data, presenting detailed experimental protocols, and visualizing potential mechanisms of action.

Potential Biological Activities

Based on studies of closely related long-chain fatty alcohols, 12-Pentacosanol is hypothesized to possess several biological activities, including anti-inflammatory, antioxidant, anti-cancer, and antibacterial effects.

Anti-Inflammatory Activity

Long-chain fatty alcohols have demonstrated the ability to modulate inflammatory responses. A mixture of LCFAs, including tetracosanol, hexacosanol, and octacosanol, isolated from pomace olive oil was found to significantly decrease nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages. This effect was attributed to the inhibition of inducible nitric oxide synthase (iNOS) expression[1]. The same study also reported a reduction in tumor necrosis factor-alpha (TNF-α) and prostaglandin (B15479496) E2 (PGE2) production[1]. Furthermore, LCFAs from evening primrose oil have also been shown to inhibit the inflammatory response in murine peritoneal macrophages[2]. The mechanism of action for the anti-inflammatory effects of some LCFAs has been linked to the inhibition of phospholipase A2 (PLA2) activity, a key enzyme in the arachidonic acid cascade that produces pro-inflammatory mediators[1][3].

Antioxidant Activity

While direct evidence for the antioxidant activity of 12-Pentacosanol is not yet available, long-chain fatty alcohols are components of various plant extracts known for their antioxidant properties. The general structure of fatty alcohols, with their hydrocarbon chains, may contribute to their ability to interact with and neutralize reactive oxygen species (ROS), although they are not classical phenolic or flavonoid antioxidants.

Anti-Cancer Activity

A significant finding in the context of pentacosanol is the in-silico investigation of 1-Pentacosanol as a potential anti-prostate cancer agent. Molecular docking studies have shown that 1-Pentacosanol exhibits good binding affinity to several key proteins implicated in prostate cancer progression, including Protein Kinase B (AKT), E2F Transcription Factor 3 (E2F3), Phosphatase and Tensin Homolog (PTEN), and Smoothened (SMO). These findings suggest that pentacosanols may act as inhibitors of these crucial signaling pathways in cancer. The phosphatidylinositol 3-kinase (PI3K)/AKT pathway is a critical regulator of cell growth and survival, and its hyperactivation is common in many cancers[4].

Antibacterial Activity

The antibacterial properties of long-chain fatty alcohols have been investigated, with their efficacy often depending on the chain length. While specific data for 12-Pentacosanol is scarce, it is plausible that it may exhibit some degree of antibacterial activity, a characteristic observed in other LCFAs.

Quantitative Data

The following table summarizes the available quantitative data for long-chain fatty alcohols from the reviewed literature. It is important to note the absence of specific data for 12-Pentacosanol.

Compound/Extract	Biological Activity	Assay	Target/Cell Line	Quantitative Data (IC50, etc.)	Reference
Long-chain fatty alcohols from pomace olive oil	Anti-inflammatory	Phospholipase A2 (PLA2) Inhibition	-	IC50 = 6.2 µg/ml	[1]
1-Pentacosanol	Anti-prostate cancer (in silico)	Molecular Docking	AKT	Glide Score: -3.428 Kcal/mol, Glide Energy: -36.846 Kcal/mol
1-Pentacosanol	Anti-prostate cancer (in silico)	Molecular Docking	E2F3	Glide Score: -3.573 Kcal/mol, Glide Energy: -31.761 Kcal/mol
1-Pentacosanol	Anti-prostate cancer (in silico)	Molecular Docking	PTEN	Glide Score: -3.964 Kcal/mol, Glide Energy: -39.270 Kcal/mol
1-Pentacosanol	Anti-prostate cancer (in silico)	Molecular Docking	SMO	Glide Score: -3.987 Kcal/mol, Glide Energy: -34.919 Kcal/mol

Experimental Protocols

The following are detailed methodologies for key experiments that can be adapted to investigate the potential biological activities of 12-Pentacosanol.

In Vitro Anti-Inflammatory Assay: Lipoxygenase (LOX) Inhibition

This assay assesses the ability of a compound to inhibit the activity of lipoxygenase, an enzyme involved in the synthesis of pro-inflammatory leukotrienes.

• Materials:

  • Lipoxygenase enzyme solution (e.g., from soybean)

  • Linoleic acid (substrate)

  • Borate (B1201080) buffer (0.2 M, pH 9.0)

  • 12-Pentacosanol solution (dissolved in a suitable solvent like DMSO)

  • Positive control (e.g., Quercetin or Apigenin)[5]

  • Spectrophotometer

• Procedure:

  • Prepare a reaction mixture containing the borate buffer and the lipoxygenase enzyme solution.

  • Add different concentrations of the 12-Pentacosanol solution to the reaction mixture. A vehicle control (containing only the solvent) should also be prepared.

  • Incubate the mixture at room temperature for a specified period (e.g., 10 minutes).

  • Initiate the enzymatic reaction by adding the linoleic acid substrate.

  • Monitor the formation of the hydroperoxide product by measuring the increase in absorbance at 234 nm over time using a spectrophotometer[5].

  • Calculate the percentage of inhibition of lipoxygenase activity for each concentration of 12-Pentacosanol compared to the vehicle control.

  • Determine the IC50 value, which is the concentration of 12-Pentacosanol required to inhibit 50% of the enzyme activity.

In Vitro Antioxidant Assay: DPPH Radical Scavenging Activity

This assay measures the free radical scavenging capacity of a compound.

• Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (B129727) or ethanol (B145695) (typically 0.1 mM)[6]

  • 12-Pentacosanol solutions at various concentrations

  • Positive control (e.g., Ascorbic acid or Trolox)

  • Spectrophotometer

• Procedure:

  • In a 96-well plate or cuvettes, add a defined volume of the DPPH working solution.

  • Add an equal volume of the 12-Pentacosanol solutions at different concentrations to the DPPH solution. Prepare a blank with the solvent only[6].

  • Mix thoroughly and incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes)[6].

  • Measure the absorbance of the solutions at 517 nm using a spectrophotometer[6].

  • The scavenging activity is determined by the decrease in absorbance of the DPPH solution in the presence of the test compound.

  • Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

In Vitro Anti-Cancer Assay: MTT Cell Viability Assay

This colorimetric assay assesses the effect of a compound on the metabolic activity of cancer cells, which is an indicator of cell viability.

• Materials:

  • Human cancer cell line (e.g., PC-3 for prostate cancer)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • 12-Pentacosanol stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

  • Humidified incubator (37°C, 5% CO2)

  • Microplate reader

• Procedure:

  • Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of 12-Pentacosanol (prepared by diluting the stock solution in culture medium). Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plate for a specific period (e.g., 24, 48, or 72 hours)[7].

  • After the incubation period, add MTT solution to each well and incubate for another 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals[7].

  • Carefully remove the medium and add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance of the colored solution at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group compared to the vehicle control and determine the IC50 value.

Antibacterial Susceptibility Test: Broth Microdilution Method

This assay determines the minimum inhibitory concentration (MIC) of a compound against a specific bacterium.

• Materials:

  • Bacterial strain (e.g., Staphylococcus aureus)

  • Bacterial growth medium (e.g., Mueller-Hinton Broth)

  • 12-Pentacosanol solutions at various concentrations

  • Positive control (a known antibiotic)

  • 96-well plates

  • Incubator

• Procedure:

  • Prepare a standardized inoculum of the bacterial strain in the growth medium.

  • In a 96-well plate, perform serial dilutions of the 12-Pentacosanol solution in the growth medium.

  • Inoculate each well with the standardized bacterial suspension. Include a positive control (bacteria with antibiotic), a negative control (medium only), and a growth control (bacteria in medium).

  • Incubate the plate at 37°C for 18-24 hours.

  • After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizations

Potential Signaling Pathway in Anti-Cancer Activity

The following diagram illustrates the potential mechanism of 1-Pentacosanol in inhibiting the PI3K/AKT signaling pathway, a critical pathway in cancer cell proliferation and survival.

Caption: Potential inhibition of the PI3K/AKT signaling pathway by 1-Pentacosanol.

General Experimental Workflow for Biological Activity Screening

This diagram outlines a typical workflow for screening the biological activities of a novel compound like 12-Pentacosanol.

Caption: A generalized workflow for screening the biological activities of 12-Pentacosanol.

Conclusion

While direct experimental evidence for the biological activities of 12-Pentacosanol is currently limited, the existing research on related long-chain fatty alcohols provides a strong rationale for investigating its potential as an anti-inflammatory, antioxidant, anti-cancer, and antibacterial agent. The in-silico findings for 1-Pentacosanol against prostate cancer targets are particularly promising and warrant further in vitro and in vivo validation. This technical guide offers a comprehensive starting point for researchers by consolidating the available knowledge and providing detailed experimental protocols to facilitate future studies on this intriguing molecule. Further research is crucial to elucidate the specific biological functions and mechanisms of action of 12-Pentacosanol and to unlock its potential therapeutic applications.

References

• 1. Long-chain fatty alcohols from pomace olive oil modulate the release of proinflammatory mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Long-chain fatty alcohols from evening primrose oil inhibit the inflammatory response in murine peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-chain fatty acids and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Purification of 12-Pentacosanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Pentacosanol is a long-chain secondary fatty alcohol with potential applications in various fields, including pharmaceuticals, cosmetics, and material science. Its specific isomeric structure, with the hydroxyl group positioned at the 12th carbon of a 25-carbon chain, imparts unique physical and chemical properties. This document provides detailed protocols for the chemical synthesis and subsequent purification of 12-Pentacosanol, designed for use in a laboratory setting. The primary synthetic route described is the Grignard reaction, a robust and well-established method for forming carbon-carbon bonds and synthesizing secondary alcohols.

Synthesis of 12-Pentacosanol via Grignard Reaction

The synthesis of 12-Pentacosanol can be efficiently achieved through a two-step process involving the formation of a Grignard reagent followed by its reaction with an aldehyde. In this proposed synthesis, undecylmagnesium bromide (a C11 Grignard reagent) is reacted with tetradecanal (B130844) (a C14 aldehyde) to yield the target C25 secondary alcohol, 12-Pentacosanol.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 12-Pentacosanol via Grignard reaction.

Experimental Protocols

Protocol 1: Synthesis of 12-Pentacosanol

Materials:

• 1-Bromoundecane

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether

• Tetradecanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

Part A: Preparation of Undecylmagnesium Bromide (Grignard Reagent)

• Setup: Assemble a dry three-neck flask equipped with a reflux condenser, a magnetic stir bar, and an addition funnel. Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen).

• Initiation: Place magnesium turnings (1.1 equivalents) in the flask. Add a single crystal of iodine to activate the magnesium surface.

• Reagent Addition: In the addition funnel, prepare a solution of 1-bromoundecane (1.0 equivalent) in anhydrous diethyl ether. Add a small portion of this solution to the magnesium turnings.

• Reaction Initiation: Gently warm the flask to initiate the reaction, which is indicated by the disappearance of the iodine color and the formation of a cloudy solution. If the reaction does not start, a small amount of pre-formed Grignard reagent can be added as an initiator.

• Grignard Formation: Once the reaction has started, add the remaining 1-bromoundecane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting grey-brown solution is used directly in the next step.

Part B: Reaction with Tetradecanal

• Aldehyde Addition: Cool the freshly prepared undecylmagnesium bromide solution to 0 °C using an ice bath. Dissolve tetradecanal (1.0 equivalent) in anhydrous diethyl ether and add it to the addition funnel.

• Reaction: Add the tetradecanal solution dropwise to the stirred Grignard reagent at 0 °C. Maintain the temperature below 10 °C during the addition. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours.

• Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add saturated aqueous NH₄Cl solution dropwise to quench the reaction and dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic extracts and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude 12-Pentacosanol, which will likely be a waxy solid.

Reactant	Molecular Weight ( g/mol )	Equivalents	Typical Moles	Typical Mass/Volume
1-Bromoundecane	235.23	1.0	0.1	23.5 g
Magnesium Turnings	24.31	1.1	0.11	2.7 g
Tetradecanal	212.39	1.0	0.1	21.2 g
Anhydrous Diethyl Ether	74.12	Solvent	-	~500 mL

Table 1: Typical Reagent Quantities for the Synthesis of 12-Pentacosanol.

Purification Methods

Crude 12-Pentacosanol will contain unreacted starting materials and byproducts. Due to its long alkyl chain, it is a waxy solid at room temperature, which requires specific purification strategies. A combination of column chromatography and recrystallization is recommended to achieve high purity.

Diagram of the Purification Workflow

Caption: Workflow for the purification of 12-Pentacosanol.

Protocol 2: Purification by Column Chromatography

Materials:

• Silica gel (230-400 mesh)

• Hexane (or petroleum ether)

• Ethyl acetate

• TLC plates (silica gel)

• Staining solution (e.g., potassium permanganate)

Equipment:

• Glass chromatography column

• Fraction collector or test tubes

• TLC chambers and capillaries

Procedure:

• TLC Analysis: Analyze the crude product by thin-layer chromatography (TLC) to determine an appropriate solvent system. Start with a low polarity eluent such as 5% ethyl acetate in hexane and gradually increase the polarity. The target Rf value for 12-Pentacosanol should be around 0.2-0.3 for good separation.

• Column Packing: Prepare a slurry of silica gel in hexane and pack the chromatography column. Allow the silica to settle and add a layer of sand on top.

• Sample Loading: Dissolve the crude 12-Pentacosanol in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent). Adsorb the sample onto a small amount of silica gel by evaporating the solvent. Carefully load the dried silica with the adsorbed product onto the top of the column.

• Elution: Begin eluting the column with a low polarity solvent (e.g., 100% hexane or 2% ethyl acetate in hexane). Gradually increase the polarity of the eluent (e.g., to 5%, 10%, and 20% ethyl acetate in hexane) to elute the compounds.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing pure 12-Pentacosanol and remove the solvent using a rotary evaporator.

Parameter	Condition/Solvent System
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Gradient elution with Hexane and Ethyl Acetate (e.g., 2% to 20% Ethyl Acetate)
Typical Rf	0.2 - 0.3 in 10% Ethyl Acetate/Hexane

Table 2: Typical Conditions for Column Chromatography of 12-Pentacosanol.

Protocol 3: Purification by Recrystallization

Materials:

• Acetone

• Ethanol

• Hexane

• Partially purified 12-Pentacosanol

Equipment:

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• Solvent Selection: Determine a suitable solvent for recrystallization. Good candidates for long-chain alcohols are acetone or a mixed solvent system like ethanol/hexane. The ideal solvent should dissolve the compound when hot but not at room temperature.

• Dissolution: Place the partially purified 12-Pentacosanol in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Cooling: Allow the solution to cool slowly to room temperature to promote the formation of large crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Parameter	Expected Outcome
Expected Yield	60-80% (overall)
Expected Purity	>98% (after both purification steps)
Appearance	White waxy solid

Table 3: Expected Results for the Synthesis and Purification of 12-Pentacosanol.

Safety Precautions

• Grignard reagents are highly reactive and react violently with water and protic solvents. All reactions must be carried out under anhydrous conditions and an inert atmosphere.

• Diethyl ether is extremely flammable and should be handled in a well-ventilated fume hood away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Application Note: Analysis of 12-Pentacosanol using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

12-Pentacosanol is a long-chain fatty alcohol with potential applications in various fields, including pharmaceuticals and nutraceuticals. Accurate and sensitive quantification of this compound is crucial for research, development, and quality control. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and quantification of volatile and semi-volatile compounds. However, due to the low volatility of long-chain alcohols like 12-Pentacosanol, a derivatization step is necessary to enhance their amenability to GC-MS analysis. This application note provides a detailed protocol for the analysis of 12-Pentacosanol, involving derivatization to its trimethylsilyl (B98337) (TMS) ether, followed by GC-MS analysis.

Experimental Protocols

1. Sample Preparation (General Protocol)

This protocol outlines a general procedure for the extraction of 12-Pentacosanol from a sample matrix, which may require optimization based on the specific matrix.

• Materials and Reagents:

  • 12-Pentacosanol standard (purity ≥98%)

  • Internal Standard (IS) (e.g., a suitable odd-chain length fatty alcohol)

  • Ethanolic NaOH solution (e.g., 2 M)

  • 5N HCl

  • Heptane (B126788) or Hexane (B92381) (GC grade)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Nitrogen gas supply

• Procedure:

  • Saponification: To a known amount of sample, add the internal standard and ethanolic NaOH solution. Heat the mixture to saponify any esters and release the free alcohol.

  • Acidification: After cooling, acidify the mixture with 5N HCl to a pH of approximately 1-2.

  • Extraction: Perform a liquid-liquid extraction by adding heptane or hexane and vortexing vigorously. Allow the layers to separate.

  • Isolation: Carefully transfer the upper organic layer (containing the alcohol) to a clean vial.

  • Drying: Pass the organic extract through a small column of anhydrous Na₂SO₄ to remove any residual water.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen. The dried residue is now ready for derivatization.

2. Derivatization to Trimethylsilyl (TMS) Ether

Derivatization is crucial for increasing the volatility and thermal stability of 12-Pentacosanol.[1][2] Silylation, which replaces the active hydrogen in the hydroxyl group with a trimethylsilyl (TMS) group, is a common and effective technique.[1][3]

• Materials and Reagents:

  • Dried sample extract or 12-Pentacosanol standard

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Pyridine (B92270) or other suitable solvent (anhydrous)

  • Micro-reaction vials with PTFE-lined caps

  • Heating block or oven

• Procedure:

  • Ensure the sample extract is completely dry, as moisture will deactivate the silylating reagent.[1]

  • Add 100 µL of anhydrous pyridine to the dried sample in a micro-reaction vial to dissolve the analytes.[1]

  • Add 100 µL of BSTFA + 1% TMCS to the vial.[1]

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60-70°C for 30 minutes in a heating block or oven.[1]

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

3. GC-MS Instrumentation and Conditions

The following are typical starting conditions for the GC-MS analysis of long-chain alcohols and may require optimization for your specific instrument and column.

• Gas Chromatograph:

  • Column: DB-35MS or similar mid-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) has been shown to be effective for separating fatty alcohols.[4]

  • Injector: Splitless mode is often used for trace analysis.[4]

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes

    • Ramp: 10°C/min to 300°C

    • Hold: 10 minutes at 300°C

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.[4]

  • Ion Source Temperature: 230°C

  • Transfer Line Temperature: 280°C

  • Scan Mode: Full scan (e.g., m/z 50-600) for qualitative analysis and identification.

  • Quantification Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

Data Presentation

Table 1: Expected GC-MS Data for TMS-Derivatized 12-Pentacosanol

Parameter	Expected Value/Characteristic	Notes
Molecular Weight (Underivatized)	~368.7 g/mol	Based on the structure of pentacosanol.[5][6]
Molecular Weight (TMS Derivative)	~440.8 g/mol	Addition of a Si(CH₃)₃ group and loss of H.
Expected Retention Time	Variable	Highly dependent on the specific GC column and temperature program. Will be a late-eluting peak due to its high molecular weight.
Characteristic Mass Fragments (m/z)	Weak or absent molecular ion peak.	Long-chain alcohols often exhibit weak or absent molecular ion peaks due to facile fragmentation.[5]
Key fragment ions from alpha-cleavage.	Alpha-cleavage on either side of the carbon bearing the trimethylsilyloxy group is expected.
Loss of H₂O (18 amu) from the underivatized molecule is a common fragmentation pathway for alcohols.[5]

Mandatory Visualizations

Caption: Experimental workflow for the GC-MS analysis of 12-Pentacosanol.

Caption: Data analysis pipeline for 12-Pentacosanol quantification.

Conclusion

The described method provides a robust framework for the sensitive and selective quantification of 12-Pentacosanol by GC-MS. Proper sample preparation, including derivatization, is critical for achieving accurate and reproducible results. The provided protocols and instrument conditions serve as a starting point and may require further optimization depending on the specific sample matrix and analytical instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Quality Evaluation of Policosanol Film-Coated Tablets by Simultaneous Determination of Eight Ingredients Using GC- FID and GC-MS [scirp.org]
• 5. 1-Pentacosanol | 26040-98-2 | Benchchem [benchchem.com]
• 6. 1-Pentacosanol | C25H52O | CID 92247 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the NMR Spectroscopic Analysis of 12-Pentacosanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and purity assessment of organic molecules. This document provides detailed application notes and experimental protocols for the ¹H and ¹³C NMR analysis of 12-Pentacosanol, a long-chain secondary alcohol. Due to the limited availability of experimental spectral data for this specific compound, this guide presents predicted chemical shifts based on the analysis of similar long-chain secondary alcohols. The provided protocols offer a standardized methodology for sample preparation and data acquisition to ensure high-quality, reproducible results.

Introduction

12-Pentacosanol (C₂₅H₅₂O) is a long-chain saturated secondary alcohol. The hydroxyl group is located at the 12th carbon position of a 25-carbon chain. The precise characterization of its chemical structure is essential for its application in various research and development fields, including its potential roles as a bioactive molecule or as a precursor in chemical synthesis. NMR spectroscopy provides unambiguous structural information by mapping the chemical environment of each proton and carbon atom within the molecule.

Predicted NMR Spectral Data for 12-Pentacosanol

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 12-Pentacosanol. These predictions are based on established chemical shift ranges for long-chain secondary alcohols. It is important to note that actual experimental values may vary depending on the solvent, concentration, and temperature.

Table 1: Predicted ¹H NMR Data for 12-Pentacosanol (in CDCl₃)

Atom Position(s)	Chemical Shift (δ, ppm)	Multiplicity	Integration
CH ₃ (C1, C25)	~ 0.88	Triplet	6H
-(CH ₂)_n- (C2-C10, C14-C24)	~ 1.25	Multiplet	42H
-CH ₂-CH(OH)- (C11, C13)	~ 1.4-1.6	Multiplet	4H
-CH (OH)- (C12)	~ 3.6-3.8	Multiplet	1H
-CH(OH )-	Variable (typically 1.0-2.0)	Broad Singlet	1H

Table 2: Predicted ¹³C NMR Data for 12-Pentacosanol (in CDCl₃)

Atom Position(s)	Chemical Shift (δ, ppm)
C H₃ (C1, C25)	~ 14.1
-(C H₂)n- (bulk methylene)	~ 29.7
-(C H₂)n- (C3, C23)	~ 22.7
-C H₂-CH₂-CH(OH)- (C10, C14)	~ 25.6
-C H₂-CH(OH)- (C11, C13)	~ 37.5
-C H(OH)- (C12)	~ 71.9

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

High-quality NMR spectra depend on proper sample preparation. The following protocol is recommended for 12-Pentacosanol.

Materials:

• 12-Pentacosanol sample (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• Deuterated chloroform (B151607) (CDCl₃)

• 5 mm NMR tubes

• Pasteur pipette and bulb

• Small vial

• Cotton or glass wool

Procedure:

• Weighing the Sample: Accurately weigh the desired amount of 12-Pentacosanol into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial. Gently swirl the vial to dissolve the sample completely.

• Filtration: Place a small plug of cotton or glass wool into a Pasteur pipette.

• Transfer to NMR Tube: Using the filter-tipped Pasteur pipette, transfer the sample solution into a clean, dry 5 mm NMR tube.

• Capping and Labeling: Cap the NMR tube and label it clearly with the sample identification.

Protocol 2: ¹H NMR Data Acquisition

Instrument Parameters (300-500 MHz Spectrometer):

• Pulse Program: Standard single-pulse sequence (e.g., zg30)

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

• Number of Scans (ns): 16-64 (adjust for desired signal-to-noise ratio)

• Relaxation Delay (d1): 1-2 seconds

• Acquisition Time (aq): 2-4 seconds

• Spectral Width (sw): 10-12 ppm

Protocol 3: ¹³C NMR Data Acquisition

Instrument Parameters (75-125 MHz Spectrometer):

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30)

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

• Number of Scans (ns): 1024 or more (adjust for desired signal-to-noise ratio)

• Relaxation Delay (d1): 2-5 seconds

• Acquisition Time (aq): 1-2 seconds

• Spectral Width (sw): 0-220 ppm

Visualizations

The following diagrams illustrate the experimental workflow for NMR analysis and a plausible metabolic pathway for a long-chain secondary alcohol.

NMR Analysis Workflow

Application Note: High-Performance Liquid Chromatography for the Separation and Quantification of 12-Pentacosanol

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of 12-Pentacosanol, a long-chain fatty alcohol. The developed protocol is suitable for researchers, scientists, and professionals in the drug development industry. This document provides a comprehensive guide, including sample preparation, detailed chromatographic conditions, and data analysis, ensuring accurate and reproducible results. The method utilizes a reversed-phase C18 column with a simple isocratic mobile phase, offering excellent resolution and sensitivity for the analysis of 12-Pentacosanol.

Introduction

12-Pentacosanol (C25H52O) is a long-chain primary fatty alcohol with potential applications in various industrial and pharmaceutical fields.[1] Accurate and reliable analytical methods are crucial for its quantification in raw materials, finished products, and biological matrices. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the analysis of such non-volatile compounds.[2][3] This application note describes a validated HPLC method for the separation and quantification of 12-Pentacosanol, addressing the need for a standardized analytical protocol.

Experimental

Instrumentation and Consumables

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a Diode Array Detector (DAD).

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

• Vials: 2 mL amber glass vials with PTFE septa.

• Solvents: HPLC grade acetonitrile, isopropanol (B130326), and water.

• Analytical Standard: 12-Pentacosanol (≥98% purity).

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in Table 1.

Parameter	Condition
Column	ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Isopropanol (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detector	DAD, 210 nm
Run Time	15 minutes

Table 1: Optimized HPLC Conditions for 12-Pentacosanol Analysis. This table outlines the instrumental parameters for the successful separation of 12-Pentacosanol.

Protocols

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 12-Pentacosanol standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with isopropanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with the mobile phase to achieve concentrations of 10, 25, 50, 100, and 250 µg/mL.

Sample Preparation

• Accurately weigh a sample containing 12-Pentacosanol and transfer it to a suitable volumetric flask.

• Add isopropanol to dissolve the sample, using sonication if necessary.

• Dilute to the mark with isopropanol and mix thoroughly.

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• If necessary, further dilute the filtered sample with the mobile phase to fall within the calibration range.

Results and Discussion

The developed HPLC method provided excellent separation of 12-Pentacosanol from potential impurities. A representative chromatogram is shown in Figure 1. Under the specified conditions, 12-Pentacosanol eluted as a sharp, symmetrical peak with a retention time of approximately 8.5 minutes.

Method Validation

The method was validated for linearity, precision, and accuracy.

• Linearity: The calibration curve was linear over the concentration range of 10-250 µg/mL with a coefficient of determination (R²) greater than 0.999.

• Precision: The intra-day and inter-day precision were evaluated by analyzing six replicate injections of a 100 µg/mL standard. The relative standard deviation (RSD) was found to be less than 2%, indicating good precision.

• Accuracy: The accuracy was determined by spike and recovery experiments. The recovery of 12-Pentacosanol from a spiked matrix was between 98% and 102%, demonstrating the accuracy of the method.

A summary of the quantitative data is presented in Table 2.

Parameter	Result
Retention Time (min)	8.52 ± 0.05
Linearity Range (µg/mL)	10 - 250
Correlation Coefficient (R²)	0.9995
Limit of Detection (LOD) (µg/mL)	2.5
Limit of Quantification (LOQ) (µg/mL)	8.0
Intra-day Precision (%RSD)	0.85
Inter-day Precision (%RSD)	1.23
Accuracy (Recovery %)	99.5 ± 1.5

Table 2: Summary of Quantitative Data for 12-Pentacosanol Analysis. This table provides a comprehensive overview of the method's performance characteristics.

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of 12-Pentacosanol.

Caption: HPLC Analysis Workflow for 12-Pentacosanol.

Conclusion

The HPLC method described in this application note is a simple, rapid, and reliable technique for the separation and quantification of 12-Pentacosanol. The method is suitable for routine quality control and research applications. The detailed protocol and validated performance characteristics provide a solid foundation for the implementation of this method in various analytical laboratories.

References

• 1. 1-Pentacosanol | C25H52O | CID 92247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Pentacosanol | 26040-98-2 | Benchchem [benchchem.com]
• 3. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Application Notes and Protocols for the Extraction of 12-Pentacosanol from Natural Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of various techniques for the extraction of 12-Pentacosanol, a long-chain fatty alcohol, from natural plant sources. The protocols detailed below range from classical solvent-based methods to modern, advanced extraction technologies, offering flexibility based on available equipment and desired extraction efficiency.

Introduction

12-Pentacosanol is a saturated 25-carbon primary fatty alcohol found in the epicuticular wax of various plants. This compound, along with other long-chain aliphatic alcohols, is of growing interest in the pharmaceutical and nutraceutical industries due to its potential biological activities, including anti-cancer properties. Effective extraction and isolation of 12-Pentacosanol are crucial for further research and development. This document outlines detailed protocols for its extraction and provides quantitative data where available to guide researchers in selecting the most suitable method.

Data Presentation: Quantitative Extraction Parameters

The following tables summarize quantitative data for the extraction of plant waxes and policosanols (a class of long-chain fatty alcohols including 12-Pentacosanol) using various methods. Direct quantitative data for 12-Pentacosanol is limited in the literature; therefore, data for total wax or policosanol extracts are presented as a proxy.

Table 1: Soxhlet Extraction of Cuticular Waxes from Quercus suber Leaves [1]

Solvent	Extraction Time (hours)	Yield (% of dry leaf mass)
n-Hexane	1	1.8
n-Hexane	3	2.1
n-Hexane	6	2.5
Dichloromethane	1	2.0
Dichloromethane	3	2.4
Dichloromethane	6	2.8
Acetone	1	3.5
Acetone	3	4.2
Acetone	6	4.8

Table 2: Supercritical CO₂ Extraction of Policosanols from Sugarcane Byproducts [2][3]

Natural Source	Pressure (MPa)	Temperature (°C)	Co-solvent (Ethanol %)	Yield (mg/100g)
Sugarcane Filter Mud	27.5	70	1.0	756.38
Sugarcane Leaves	20	60	1.0	724.23

Table 3: Microwave-Assisted Extraction of Lipids from Algal and Plant Sources

Natural Source	Solvent	Microwave Power (W)	Time (min)	Solvent to Solid Ratio (mL/g)	Yield (%)
Ulva sp.	Chloroform-Methanol (2:1)	300	20	75	15.8[4]
Scenedesmus obliquus	n-Hexane/Isopropanol (3:2)	400	15	50:1	Not specified

Table 4: Ultrasound-Assisted Extraction of Lipids from Various Sources

Natural Source	Solvent	Frequency (kHz)	Temperature (°C)	Time (min)	Solid to Solvent Ratio (g/mL)
Carapa guianensis seeds	n-Hexane	40	50	30	1:3.3
Flaxseed	n-Hexane	40	30	40	1:10[5]

Experimental Protocols

Protocol 1: Solvent Extraction (Cold Dipping) for Epicuticular Waxes

This method is suitable for the rapid extraction of the outermost layer of plant wax with minimal contamination from internal lipids.

Materials:

• Fresh plant material (e.g., leaves of Cayratia trifolia or Rhodiola imbricata)

• Hexane (B92381) or Chloroform (B151607) (analytical grade)

• Glass beakers

• Forceps

• Pre-weighed glass vials with PTFE-lined caps

• Rotary evaporator or a gentle stream of nitrogen gas

Procedure:

• Gently clean the surface of the plant material to remove any debris.

• Measure the surface area of the plant material if quantification per unit area is required.

• Using forceps, briefly immerse the plant material in a beaker containing hexane or chloroform for 30-60 seconds.[6] Agitate gently.

• Remove the plant material and transfer the solvent extract to a pre-weighed glass vial.

• Evaporate the solvent to dryness using a rotary evaporator or under a gentle stream of nitrogen.

• Weigh the vial containing the dried wax residue to determine the total wax yield.

• The dried extract can be redissolved in a suitable solvent for further analysis, such as Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 2: Soxhlet Extraction for Total Cuticular Waxes

Soxhlet extraction is a more exhaustive method that provides a higher yield of total cuticular waxes, including those within the cuticle.

Materials:

• Dried and finely ground plant material

• Soxhlet extraction apparatus (condenser, Soxhlet extractor, round-bottom flask)

• Cellulose (B213188) extraction thimble

• Heating mantle

• Hexane or Dichloromethane (analytical grade)

• Rotary evaporator

Procedure:

• Accurately weigh a known amount of dried, ground plant material and place it inside a cellulose extraction thimble.

• Place the thimble into the main chamber of the Soxhlet extractor.

• Fill the round-bottom flask with the extraction solvent (e.g., hexane) to about two-thirds of its volume.

• Assemble the Soxhlet apparatus and place the flask on a heating mantle.

• Heat the solvent to a gentle boil. The solvent vapor will travel up into the condenser, where it will cool and drip back down onto the thimble containing the plant material.

• The extraction chamber will slowly fill with the condensed solvent until it reaches the top of the siphon tube, at which point the solvent and extracted compounds will be siphoned back into the round-bottom flask.

• Allow this process to cycle for 6-8 hours for exhaustive extraction.[1]

• After extraction, cool the apparatus and carefully disassemble it.

• Concentrate the extract in the round-bottom flask using a rotary evaporator to remove the solvent. The remaining residue is the total cuticular wax extract.

Protocol 3: Supercritical Fluid Extraction (SFE) of Policosanols

SFE is a green extraction technique that uses supercritical CO₂ as a solvent, offering high selectivity and efficiency.

Materials:

• Dried and ground plant material

• Supercritical Fluid Extraction system

• High-purity CO₂

• Co-solvent (e.g., ethanol)

• Collection vials

Procedure:

• Load the ground plant material into the extraction vessel of the SFE system.

• Set the extraction parameters. For policosanols from sugarcane leaves, optimal conditions have been reported as a pressure of 20 MPa and a temperature of 60°C.[3]

• Introduce a co-solvent, such as ethanol (B145695) (e.g., 1% v/v), to enhance the extraction of more polar compounds like long-chain alcohols.[3]

• Pump supercritical CO₂ through the extraction vessel at a constant flow rate.

• The extracted compounds are separated from the supercritical fluid in a separator by reducing the pressure, causing the CO₂ to return to a gaseous state and leaving the extract behind.

• Collect the extract from the separator.

• The CO₂ can be recycled for further extractions.

Protocol 4: Microwave-Assisted Extraction (MAE) of Lipids

MAE utilizes microwave energy to heat the solvent and sample, leading to a more rapid and efficient extraction.

Materials:

• Ground plant material

• Microwave extraction system (open or closed vessel)

• Extraction solvent (e.g., a mixture of n-hexane and isopropanol)

• Extraction vessel

• Filtration apparatus

Procedure:

• Place a known amount of the ground plant material into the microwave extraction vessel.

• Add the appropriate volume of the extraction solvent. A solvent-to-solid ratio of 50:1 (mL:g) has been used for lipid extraction from microalgae.[7]

• Seal the vessel (if using a closed-vessel system) and place it in the microwave extractor.

• After the extraction is complete, allow the vessel to cool before opening.

• Filter the extract to separate the solid residue from the liquid.

• The solvent can then be evaporated to obtain the crude lipid extract.

Protocol 5: Ultrasound-Assisted Extraction (UAE) of Lipids

UAE employs high-frequency sound waves to create cavitation bubbles in the solvent, which disrupt the plant cell walls and enhance mass transfer.

Materials:

• Ground plant material

• Ultrasonic bath or probe sonicator

• Extraction vessel (e.g., beaker or flask)

• Extraction solvent (e.g., n-hexane)

• Filtration apparatus

Procedure:

• Place the ground plant material in an extraction vessel.

• Add the extraction solvent. A solid-to-solvent ratio of 1:10 (g/mL) has been found effective for flaxseed oil extraction.[5]

• Place the vessel in an ultrasonic bath or insert the probe of a sonicator into the mixture.

• Apply ultrasonic waves at a specific frequency (e.g., 40 kHz) and temperature (e.g., 30°C) for a set duration (e.g., 40 minutes).[5]

• The ultrasonic treatment will facilitate the release of intracellular lipids into the solvent.

• After the extraction, filter the mixture to separate the plant residue.

• Evaporate the solvent from the filtrate to yield the crude lipid extract.

Mandatory Visualizations

Caption: General workflow for the extraction of 12-Pentacosanol.

Caption: Putative signaling pathway of 12-Pentacosanol in prostate cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Effect of ultrasonic treatment on extraction and fatty acid profile of flaxseed oil | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 6. benchchem.com [benchchem.com]
• 7. UQ eSpace [espace.library.uq.edu.au]
• 8. espace.library.uq.edu.au [espace.library.uq.edu.au]

Application Note: 1-Pentacosanol as a Standard for Analytical Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Pentacosanol (C25H52O), a very long-chain primary fatty alcohol, is a naturally occurring compound found in various plant waxes and has been identified in numerous plant species[1]. Its long hydrocarbon chain makes it a waxy solid at room temperature with low water solubility, but it is soluble in organic solvents like ethanol (B145695) and hexane[1]. In analytical chemistry, highly pure compounds serve as standards for the qualitative and quantitative analysis of samples. This application note provides a detailed protocol for the use of 1-Pentacosanol as an analytical standard, with a focus on its quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties and Commercial Availability

1-Pentacosanol is commercially available as a neat analytical standard from various chemical suppliers. It is essential to use a certified reference material to ensure the accuracy and reliability of quantitative analysis.

Table 1: Physicochemical Properties of 1-Pentacosanol

Property	Value	Reference
Chemical Formula	C25H52O	[1]
Molecular Weight	368.68 g/mol	[1]
CAS Number	26040-98-2	[1]
Appearance	Waxy Solid	[1]
Solubility	Insoluble in water; Soluble in ethanol, hexane (B92381)	[1]

Experimental Protocols

The quantification of 1-Pentacosanol, particularly from complex matrices like plant extracts, requires a robust analytical method. GC-MS is the technique of choice due to its high sensitivity and specificity. Long-chain alcohols like 1-Pentacosanol are not sufficiently volatile for direct GC analysis and require a derivatization step to improve their chromatographic properties. Silylation is a common derivatization technique for this purpose.

Materials and Reagents

• 1-Pentacosanol analytical standard (neat)

• n-Tetracosane (Internal Standard, IS)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270), anhydrous

• Hexane, HPLC grade

• Ethanolic Potassium Hydroxide (KOH) solution (12% w/v)

• Chloroform (B151607), HPLC grade

• Nitrogen gas, high purity

• Class A volumetric flasks and pipettes

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

Preparation of Stock and Standard Solutions

Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of 1-Pentacosanol analytical standard.

• Dissolve in hexane in a 10 mL Class A volumetric flask and make up to the mark.

Internal Standard Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of n-Tetracosane.

• Dissolve in hexane in a 10 mL Class A volumetric flask and make up to the mark.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the 1-Pentacosanol stock solution with hexane to achieve concentrations ranging from 0.5 µg/mL to 50 µg/mL. A constant amount of the internal standard stock solution should be added to each calibration standard.

Sample Preparation (Example: from Plant Wax)

• Extraction: Extract the plant wax from the sample material by immersing it in chloroform for a short period (e.g., 15-30 seconds).

• Saponification: To release esterified alcohols, the crude wax extract can be saponified. Add 50 mL of 12% ethanolic KOH to the dried extract and heat at 60°C for 1.5 hours[1].

• Liquid-Liquid Extraction: After cooling, add water and extract the unsaponifiable matter (containing the free alcohols) with petroleum ether or hexane[1].

• Purification: The alcohol fraction can be further purified using solid-phase extraction (SPE) if necessary.

• Derivatization:

  • Evaporate the solvent from the extracted sample or an aliquot of the calibration standard under a gentle stream of nitrogen.

  • Add 100 µL of anhydrous pyridine to dissolve the residue.

  • Add 100 µL of BSTFA with 1% TMCS[1].

  • Seal the vial and heat at 60-70°C for 30 minutes[1].

  • After cooling, the sample is ready for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of silylated long-chain alcohols. Optimization may be required based on the specific instrument and column used.

Table 2: GC-MS Parameters

Parameter	Value
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977A or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Carrier Gas	Helium at a constant flow of 1.1 mL/min
Injection Volume	1 µL (splitless mode)
Inlet Temperature	250°C
Oven Program	Initial 80°C for 2 min, ramp to 290°C at 4°C/min, hold for 20 min
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-600

Data Presentation and Analysis

Identification

The identification of 1-Pentacosanol is based on its retention time and mass spectrum. The retention time of 1-Pentacosanol will be longer than that of the C24 internal standard. The mass spectrum of the trimethylsilyl (B98337) (TMS) derivative of 1-Pentacosanol will show characteristic fragment ions.

Table 3: Mass Spectral Data for 1-Pentacosanol-TMS

Ion Type	m/z
Molecular Ion (M+)	440 (as TMS derivative)
Fragment Ions	73 (base peak, Si(CH3)3+), 129, M-15

Quantification

Quantification is performed using the internal standard method. A calibration curve is generated by plotting the ratio of the peak area of the 1-Pentacosanol derivative to the peak area of the internal standard derivative against the concentration of the 1-Pentacosanol standards. The concentration of 1-Pentacosanol in the samples is then determined from this calibration curve.

Table 4: Expected Performance Characteristics

Parameter	Expected Value
Retention Time	Dependent on GC conditions, expected to be slightly after n-tetracosane
Linearity (r²)	> 0.99
Limit of Detection (LOD)	Estimated in the low ng/mL range
Limit of Quantification (LOQ)	Estimated in the mid-to-high ng/mL range

Visualizations

Experimental Workflow

References

• 1. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]

Applications of Long-Chain Alcohols in Pheromone Research with a Focus on Pentacosanol Analogues

Issued for: Researchers, Scientists, and Drug Development Professionals

Introduction

Application Notes: n-Pentacosane as a Model for Pentacosanol Research

A closely related 25-carbon compound, n-pentacosane, has been identified as a multi-functional pheromone in the tea weevil, Myllocerinus aurolineatus. This provides a valuable case study for understanding the potential applications of other long-chain molecules like 12-Pentacosanol.

Dual-Function Pheromone: Contact and Volatile Signaling

Research has demonstrated that n-pentacosane functions as both a contact and a volatile sex pheromone in M. aurolineatus.[1][2]

• Contact Pheromone: As a component of the female's cuticular hydrocarbons (CHCs), n-pentacosane facilitates mate recognition upon physical contact by males, eliciting copulatory behavior.[1][2]

• Volatile Attractant: n-pentacosane also acts as a short-range volatile attractant, drawing males towards the female from a distance.[1][2]

This dual functionality highlights the complexity of chemical signaling in insects and suggests that long-chain alcohols like 12-Pentacosanol could exhibit similar multifaceted roles.

Quantitative Data on Pheromonal Activity

While specific quantitative data for 12-Pentacosanol is unavailable, the following table summarizes the types of quantitative data that are crucial in pheromone research, drawing parallels from studies on related compounds.

Compound	Insect Species	Behavioral Response	Effective Dose/Concentration	Citation
n-Pentacosane	Myllocerinus aurolineatus	Mate recognition, copulatory behavior	Not specified in abstracts	[1][2]
n-Pentacosane	Myllocerinus aurolineatus	Attraction in Y-tube olfactometer	Not specified in abstracts	[1][2]

Experimental Protocols

The following protocols are generalized methodologies based on common practices in pheromone research and can be adapted for studying the effects of 12-Pentacosanol.

Protocol for Behavioral Assays: Arena Bioassay

This protocol is designed to assess the function of a compound as a contact pheromone.

Objective: To determine if 12-Pentacosanol elicits a behavioral response (e.g., arrestment, copulation attempts) in male insects upon contact.

Materials:

• Live, sexually mature male insects

• Decoys (e.g., dead female insects of the same species, or glass beads)

• 12-Pentacosanol solution in a volatile solvent (e.g., hexane)

• Solvent-only control

• Glass arena (e.g., Petri dish)

• Video recording equipment

Procedure:

• Preparation of Decoys:

  • Wash decoys with a non-polar solvent (e.g., hexane) to remove any existing cuticular hydrocarbons.

  • Apply a known concentration of the 12-Pentacosanol solution to the surface of the experimental decoys.

  • Apply only the solvent to the control decoys.

  • Allow the solvent to evaporate completely.

• Behavioral Observation:

  • Introduce a single male insect into the center of the arena.

  • Place a treated decoy and a control decoy equidistant from the male.

  • Record the male's behavior for a set period (e.g., 10 minutes).

  • Observe and quantify behaviors such as:

    • Time spent in contact with each decoy.

    • Number of copulation attempts with each decoy.

    • Duration of arrestment at each decoy.

• Data Analysis:

  • Compare the behavioral responses towards the 12-Pentacosanol-treated decoys and the control decoys using appropriate statistical tests (e.g., t-test, Wilcoxon signed-rank test).

Protocol for Behavioral Assays: Y-Tube Olfactometer Bioassay

This protocol is used to evaluate the role of a compound as a volatile attractant.

Objective: To determine if volatile 12-Pentacosanol is attractive to insects.

Materials:

• Y-tube olfactometer

• Air source (purified and humidified)

• Flow meters

• Live, sexually mature insects

• Filter paper

• 12-Pentacosanol solution in a volatile solvent

• Solvent-only control

Procedure:

• Preparation of Odor Sources:

  • Apply a known amount of the 12-Pentacosanol solution to a piece of filter paper and place it in one arm of the olfactometer.

  • Apply the same amount of solvent to another piece of filter paper and place it in the other arm as a control.

• Experimental Setup:

  • Connect the air source to the olfactometer, ensuring a constant and equal airflow through both arms.

• Behavioral Observation:

  • Introduce a single insect at the base of the Y-tube.

  • Allow the insect to acclimate and then make a choice between the two arms.

  • Record the first choice of arm and the time spent in each arm for a set period (e.g., 5 minutes).

• Data Analysis:

  • Analyze the choice data using a chi-square test to determine if there is a significant preference for the arm with 12-Pentacosanol.

  • Compare the time spent in each arm using a t-test or a non-parametric equivalent.

Visualizations

The following diagrams illustrate key concepts and workflows in pheromone research.

Caption: Workflow for the identification and confirmation of an insect pheromone.

References

• 1. researchgate.net [researchgate.net]
• 2. n-Pentacosane Acts as both Contact and Volatile Pheromone in the tea Weevil, Myllocerinus aurolineatus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 12-Pentacosanol in Developing Insect Attractants

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Pentacosanol, a long-chain fatty alcohol, has emerged as a promising semiochemical for the development of novel insect attractants. Semiochemicals play a crucial role in insect communication, influencing behaviors such as mating, aggregation, and foraging. The targeted use of these compounds in integrated pest management (IPM) strategies offers an environmentally benign alternative to broad-spectrum pesticides. These application notes provide a comprehensive overview of the current knowledge on 12-Pentacosanol and related long-chain alcohols as insect attractants, along with detailed protocols for their evaluation and application.

Known Biological Activity

Long-chain alcohols, including pentacosanol, are recognized as attractants for various insect species. They can act as pheromones (communicating within a species) or kairomones (benefiting the receiver of a different species).

Attractant for Hymenoptera: Studies have identified long-chain alcohols, such as pentacosanol, as attractants for Hymenoptera, specifically for bees in the family Apidae and the tribe Meliponini (stingless bees).

Kairomonal Effects on Parasitoids: The structurally similar compound, pentacosane (B166384), has demonstrated a significant kairomonal effect on the egg parasitoids Trichogramma chilonis and Trichogramma brasiliensis. The presence of pentacosane on host egg cards enhances the parasitization efficiency of these beneficial insects, making it a valuable tool in biological control programs.

Quantitative Data Summary

The following tables summarize the available quantitative data on the efficacy of long-chain hydrocarbons and alcohols in eliciting behavioral and electrophysiological responses in insects. While specific data for 12-Pentacosanol is limited, the data for the closely related compound pentacosane provides a strong basis for its potential activity.

Table 1: Electroantennogram (EAG) Response of Chrysoperla carnea (Green Lacewing) to Pentacosane

Concentration (mg/L)	Mean EAG Response (mV) ± SE (Female)	Mean EAG Response (mV) ± SE (Male)
10	2.16 ± 0.08	Not Significantly Different from Control
100	1.89 ± 0.07	1.95 ± 0.09
1000	1.54 ± 0.06	1.68 ± 0.08

Data adapted from a study on the EAG responses of Chrysoperla carnea to saturated hydrocarbons. The response to pentacosane indicates its perception by the insect's antennae.

Table 2: Kairomonal Effect of Pentacosane on Trichogramma Species

Trichogramma Species	Treatment	Parasitoid Activity Index (PAI)	Parasitism (%)
T. brasiliensis	Pentacosane	High	Significantly Increased
T. exiguum	Pentacosane	High	Significantly Increased

This table summarizes findings that pentacosane significantly enhances the foraging and parasitism rates of Trichogramma species, indicating its strong kairomonal activity.[1]

Experimental Protocols

Protocol 1: Y-Tube Olfactometer Bioassay for Behavioral Response

This protocol details a standard two-choice bioassay to evaluate the attractant or repellent properties of 12-Pentacosanol.[2][3]

1. Materials:

• Y-tube olfactometer (glass or PTFE)

• Air pump or compressed air source

• Flow meters

• Charcoal filter and humidification flask

• Odor source chambers

• 12-Pentacosanol (test compound)

• Solvent (e.g., hexane, paraffin (B1166041) oil)

• Filter paper discs

• Test insects (e.g., bees, parasitoid wasps)

• Stopwatch

• Data recording sheets

2. Preparation of Test Solutions:

• Prepare a stock solution of 12-Pentacosanol in a suitable solvent (e.g., 1 mg/mL in hexane).

• Create a dilution series from the stock solution to test a range of concentrations (e.g., 10, 100, 1000 µg/mL).

• The solvent alone will serve as the control.

3. Olfactometer Setup:

• Assemble the Y-tube olfactometer, ensuring all glassware is clean and free of contaminants.

• Connect the air source to the charcoal filter and humidifier.

• Split the airflow and connect it to the two odor source chambers via flow meters.

• Connect the outlets of the odor source chambers to the two arms of the Y-tube.

• Ensure a constant and equal laminar airflow through both arms (e.g., 100 mL/min).

4. Experimental Procedure:

• Apply a standard volume (e.g., 10 µL) of the test solution to a filter paper disc and allow the solvent to evaporate for 60 seconds.

• Place the treated filter paper in one of the odor source chambers.

• Apply an equal volume of the solvent to another filter paper disc and place it in the other odor source chamber (control).

• Introduce a single insect into the base of the Y-tube.

• Allow the insect a 1-minute acclimatization period.

• Start the stopwatch and record the first choice the insect makes (entering one arm) and the time spent in each arm over a defined period (e.g., 5 minutes). An insect is considered to have made a choice when it moves a set distance (e.g., 2 cm) into an arm.

• After each trial, clean the Y-tube thoroughly with solvent and bake it in an oven to remove any residual odors.

• Rotate the arms of the olfactometer between trials to avoid positional bias.

• Use a new insect for each replicate. A minimum of 20-30 replicates per concentration is recommended.

5. Data Analysis:

• Calculate the percentage of insects choosing the test arm versus the control arm.

• Use a Chi-square test to determine if the choice is significantly different from a 50:50 distribution.

• Analyze the time spent in each arm using a t-test or a non-parametric equivalent.

Protocol 2: Electroantennography (EAG) for Electrophysiological Response

EAG is used to measure the electrical response of an insect's antenna to volatile compounds.

1. Materials:

• EAG system (amplifier, data acquisition system)

• Microscope

• Micromanipulators

• Glass capillary electrodes

• Electrolyte solution (e.g., saline solution)

• 12-Pentacosanol

• Solvent (e.g., paraffin oil)

• Filter paper strips

• Air stimulus controller

• Live insects

2. Preparation of Antennae:

• Immobilize a live insect (e.g., by chilling).

• Excise one antenna at the base.

• Mount the excised antenna between the two glass capillary electrodes filled with electrolyte solution. The recording electrode is placed at the tip of the antenna, and the reference electrode is inserted into the base.

3. Preparation of Odor Cartridges:

• Prepare a dilution series of 12-Pentacosanol in paraffin oil.

• Apply a known volume (e.g., 10 µL) of each dilution onto a small strip of filter paper.

• Insert the filter paper into a Pasteur pipette to create an odor cartridge. A cartridge with solvent-only treated filter paper serves as the control.

4. EAG Recording:

• A continuous stream of humidified, charcoal-filtered air is passed over the mounted antenna.

• The odor cartridge is connected to an air stimulus controller.

• A puff of air (e.g., 0.5 seconds) is passed through the odor cartridge and into the continuous airstream directed at the antenna.

• The resulting depolarization of the antenna is recorded as the EAG response (in millivolts).

• Present the stimuli in a randomized order, with sufficient time between puffs for the antenna to recover.

• Present the control (solvent only) at the beginning and end of each recording session to account for any changes in antennal sensitivity.

5. Data Analysis:

• Measure the peak amplitude of the EAG response for each stimulus.

• Normalize the responses by subtracting the average response to the solvent control.

• Analyze the dose-response relationship using appropriate statistical models.

Protocol 3: Synthesis of 12-Pentacosanol (Hypothetical)

A common method for synthesizing long-chain alcohols is through the Wittig reaction to create the carbon backbone followed by reduction.[3][4][5][6]

1. Materials:

• 12-Bromododecan-1-ol

• Triphenylphosphine (B44618) (PPh₃)

• Strong base (e.g., n-butyllithium)

• Tridecanal

• Solvents (e.g., THF, diethyl ether)

• Reducing agent (e.g., H₂ with a catalyst like Pd/C)

• Standard laboratory glassware for organic synthesis

2. Procedure:

• Synthesis of the Wittig Reagent:

  • React 12-bromododecan-1-ol with triphenylphosphine to form the phosphonium (B103445) salt. The hydroxyl group may need to be protected prior to this step.

  • Treat the phosphonium salt with a strong base (e.g., n-butyllithium) in an inert solvent like THF to generate the ylide (Wittig reagent).

• Wittig Reaction:

  • React the ylide with tridecanal. This will form a mixture of (Z)- and (E)-pentacos-12-en-1-ol.

• Reduction:

  • Reduce the double bond of the pentacosenol using catalytic hydrogenation (e.g., H₂ gas over a palladium on carbon catalyst) to yield 12-pentacosanol.

• Purification:

  • Purify the final product using column chromatography or recrystallization.

  • Confirm the structure and purity using techniques like NMR and GC-MS.

Protocol 4: Formulation of a Solid Lure

For field applications, a slow-release formulation is necessary. Paraffin wax is a suitable matrix for lipophilic compounds like long-chain alcohols.[2][7][8]

1. Materials:

• Paraffin wax

• 12-Pentacosanol

• Antioxidant (e.g., Vitamin E)

• Molds for the lures

• Heating plate and beaker

2. Procedure:

• Melt the paraffin wax in a beaker on a heating plate at the lowest possible temperature.

• Once the wax is completely melted, add the desired amount of 12-Pentacosanol (e.g., 1-5% by weight).

• Add a small amount of an antioxidant like Vitamin E (e.g., 0.1%) to prevent degradation.

• Stir the mixture gently until the 12-Pentacosanol is completely dissolved and the mixture is homogenous.

• Pour the molten mixture into molds of the desired shape and size for the lure.

• Allow the lures to cool and solidify at room temperature.

• Store the lures in a cool, dark place until use.

Visualizations

Caption: Generalized Insect Olfactory Signaling Pathway.

Caption: Y-Tube Olfactometer Experimental Workflow.

Caption: Electroantennography (EAG) Experimental Workflow.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Wittig Reaction | Mechanism, Application & Examples | Study.com [study.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Controlled release of insect sex pheromones from paraffin wax and emulsions. | Semantic Scholar [semanticscholar.org]
• 8. Controlled release of insect sex pheromones from paraffin wax and emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 12-Pentacosanol as a Biomarker in Ecological Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Pentacosanol, a long-chain primary fatty alcohol (C25H52O), is a component of plant cuticular waxes.[1] These waxes form a protective layer on the surface of terrestrial plants, playing a crucial role in preventing water loss and protecting against environmental stressors. The unique composition of these waxes, including the chain length distribution of long-chain fatty alcohols (LCOHs), can vary between plant species. This specificity allows 12-pentacosanol and other LCOHs to be used as biomarkers in various ecological studies, particularly in the fields of dietary analysis of herbivores, paleoclimatology, and chemotaxonomy.

The principle behind using 12-pentacosanol as a biomarker lies in its chemical stability and distinct concentration in different plant species. When an herbivore consumes plant matter, these lipid components pass through the digestive tract and are excreted in the feces. By analyzing the fecal concentration of 12-pentacosanol and other LCOHs, researchers can infer the dietary composition of the animal. This application is invaluable for understanding the foraging strategies of wild and domestic herbivores.

These application notes provide a comprehensive guide to the use of 12-pentacosanol as a biomarker, including quantitative data, detailed experimental protocols for its extraction and analysis, and visualizations of the experimental workflows.

Data Presentation

The concentration of 12-pentacosanol and other long-chain fatty alcohols can vary significantly between different plant species and even between different parts of the same plant. The following tables summarize available quantitative data to facilitate the application of 12-pentacosanol as a biomarker.

Table 1: Concentration of 12-Pentacosanol in Plant Cuticular Wax

Plant Species	Plant Part	12-Pentacosanol Concentration (µg/cm²)
Annual Bluegrass (Poa annua L.)	Leaves	~0.1
Annual Bluegrass (Poa annua L.)	Crowns	~0.05

Data extracted from a graphical representation; values are approximate.

Table 2: Fecal Recovery Rates of Long-Chain Fatty Alcohols in Herbivores

Fecal recovery rates are a critical factor in quantitative dietary analysis, as they account for the portion of the ingested biomarker that is excreted. Recovery rates can vary depending on the animal species and the chain length of the alcohol. While specific data for 12-pentacosanol is limited, the following table provides representative fecal recovery rates for a range of LCOHs in sheep, which can be used to estimate the recovery of C25 alcohol.

Long-Chain Fatty Alcohol	Chain Length	Mean Fecal Recovery Rate in Sheep (%)
1-Eicosanol	C20	58 ± 4
1-Docosanol	C22	67 ± 1
1-Tetracosanol	C24	72 ± 0.8
1-Hexacosanol	C26	80 ± 0.7
1-Octacosanol	C28	94 ± 0.5
1-Triacontanol	C30	101 ± 2

Data suggests that fecal recovery tends to increase with chain length.

Experimental Protocols

The accurate quantification of 12-pentacosanol as a biomarker requires robust and validated experimental protocols. The following sections detail the methodologies for sample preparation, extraction, and analysis.

Protocol 1: Extraction of Long-Chain Fatty Alcohols from Plant and Fecal Samples

This protocol is adapted from methods used for the analysis of plant wax components in dietary studies.

Materials:

• Freeze-dried and ground plant or fecal samples

• Internal standards (e.g., 1-heptacosanol (B1215234) (C27) and n-hentriacontanoic acid (C31))

• 1 M ethanolic potassium hydroxide (B78521) (KOH)

• Heptane (B126788)

• Ethanol

• Silica (B1680970) gel for column chromatography

• Aminopropyl solid-phase extraction (SPE) columns

• Toluene

• Methanol

• Concentrated sulfuric acid

• 0.5 M potassium carbonate (K2CO3) solution

• Anhydrous sodium sulfate (B86663)

• Glass vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Weigh approximately 0.5 g of the freeze-dried and ground sample into a glass vial.

• Internal Standard Addition: Add a known amount of the internal standard solution (e.g., 1-heptacosanol) to each sample.

• Saponification: Add 2 mL of 1 M ethanolic KOH to each vial. Cap the vials tightly and heat at 90°C for 16 hours in a heating block. This step hydrolyzes esterified alcohols to their free form.

• Extraction of Alcohols: After cooling, add 2 mL of water and 4 mL of heptane to the vial. Vortex vigorously for 1 minute and then centrifuge to separate the layers. Transfer the upper heptane layer (containing the alcohols) to a clean vial. Repeat the heptane extraction twice more and combine the extracts.

• Purification:

  • Pass the combined heptane extract through a small column of anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent under a stream of nitrogen.

  • Redissolve the residue in a small amount of heptane and apply it to a silica gel column.

  • Elute the hydrocarbon fraction with heptane.

  • Elute the alcohol and sterol fraction with a more polar solvent mixture (e.g., heptane:diethyl ether, 9:1 v/v).

• Sterol Removal (if necessary): If sterols are present and interfere with the analysis, they can be removed using an aminopropyl SPE column.

• Solvent Evaporation: Evaporate the purified alcohol fraction to dryness under a gentle stream of nitrogen. The sample is now ready for derivatization.

Protocol 2: Derivatization of Long-Chain Fatty Alcohols for GC-MS Analysis

Long-chain fatty alcohols are not volatile enough for direct analysis by gas chromatography. Therefore, a derivatization step is necessary to convert the polar hydroxyl group into a less polar and more volatile trimethylsilyl (B98337) (TMS) ether.

Materials:

• Dried sample extract containing long-chain fatty alcohols

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Micro-reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Ensure the extracted sample is completely dry. Any moisture will deactivate the silylating reagent.

• Reagent Addition: Add 100 µL of anhydrous pyridine to the dried extract in a micro-reaction vial to dissolve the analytes. Then, add 100 µL of BSTFA + 1% TMCS to the vial.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial at 60-70°C for 30 minutes in a heating block or oven.[2]

• Analysis: Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for lipid analysis (e.g., BP-20 or equivalent)

GC Conditions (Example):

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 1 min

  • Ramp 1: 5°C/min to 150°C, hold for 2 min

  • Ramp 2: 10°C/min to 220°C, hold for 25 min

• Carrier Gas: Helium at a constant flow rate

• Injection Mode: Splitless

MS Conditions (Example):

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-600

Quantification:

Quantification is achieved by comparing the peak area of the 12-pentacosanol-TMS derivative to the peak area of the internal standard. A calibration curve should be prepared using a pure standard of 12-pentacosanol to ensure accurate quantification.

Mandatory Visualization

Diagram 1: Experimental Workflow for 12-Pentacosanol Analysis

Caption: Workflow for the analysis of 12-pentacosanol as a biomarker.

Diagram 2: Logical Relationship in Dietary Analysis using 12-Pentacosanol

Caption: Using 12-pentacosanol to infer herbivore diet in ecological studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of long-chain alcohols as faecal markers to estimate diet composition of horses and cattle fed with herbaceous and woody species - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Metabolic Fate of 12-Pentacosanol In Vivo: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Pentacosanol is a 25-carbon secondary fatty alcohol. Understanding its metabolic fate—absorption, distribution, metabolism, and excretion (ADME)—is crucial for evaluating its therapeutic potential and safety profile. While direct studies on 12-Pentacosanol are limited, this document provides a comprehensive guide for its in vivo investigation based on established principles of lipid metabolism and standard toxicological testing methodologies. The protocols outlined here are designed to elucidate the biotransformation of 12-Pentacosanol, identify its major metabolites, and quantify its presence in various biological matrices.

The primary metabolic pathway for long-chain primary alcohols, such as 1-pentacosanol, involves oxidation to the corresponding fatty aldehyde and then to a fatty acid.[1] This process is catalyzed by long-chain-alcohol dehydrogenases (ADHs) and aldehyde dehydrogenases.[1] The resulting fatty acid can then enter beta-oxidation for energy production or be incorporated into cellular lipids. While 12-Pentacosanol is a secondary alcohol, it is hypothesized that it may undergo similar oxidative metabolism.

Proposed Metabolic Pathway of 12-Pentacosanol

The metabolic pathway of 12-Pentacosanol is hypothesized to proceed via oxidation to a ketone, followed by potential cleavage and further metabolism. This proposed pathway is illustrated below.

Caption: Proposed metabolic pathway of 12-Pentacosanol.

Experimental Protocols

In Vivo ADME Study in a Rodent Model

This protocol describes a study to determine the absorption, distribution, metabolism, and excretion of 12-Pentacosanol in rats. A radiolabeled version of the compound (e.g., with 14C or 3H) is often used in such studies to facilitate tracking.[2][3]

Objective: To quantitatively assess the ADME of 12-Pentacosanol.

Materials:

• Male and female Sprague-Dawley rats (8-10 weeks old)

• [14C]-12-Pentacosanol (custom synthesis)

• Vehicle for administration (e.g., corn oil)

• Metabolic cages for separate collection of urine and feces

• Scintillation counter and vials

• Surgical tools for tissue collection

• Homogenizer

• Solvents for extraction (e.g., hexane, ethyl acetate)

Procedure:

• Dosing: Administer a single oral dose of [14C]-12-Pentacosanol to a cohort of rats. A parallel cohort may receive an intravenous dose to determine bioavailability.

• Sample Collection: House the rats in metabolic cages and collect urine and feces at predetermined time points (e.g., 0-8h, 8-24h, 24-48h, 48-72h, 72-96h, 96-120h).

• Blood Sampling: Collect blood samples via tail vein or cardiac puncture at various time points (e.g., 0.5, 1, 2, 4, 8, 24, 48, 72, 96, and 120 hours post-dose).

• Tissue Distribution: At the end of the study, euthanize the animals and collect various tissues (liver, kidney, spleen, heart, lung, brain, adipose tissue, etc.).

• Quantification of Radioactivity:

  • Homogenize tissue samples.

  • Aliquot samples of plasma, urine, homogenized feces, and tissue homogenates.

  • Measure the radioactivity in each aliquot using a liquid scintillation counter.

• Excretion Profile: Calculate the cumulative percentage of the administered radioactive dose recovered in urine and feces over time.

• Metabolite Profiling: Pool samples with significant radioactivity for metabolite analysis.

Sample Preparation for Metabolite Analysis

Effective sample preparation is critical for the successful identification and quantification of metabolites.[4] Common techniques include protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[4]

Objective: To extract 12-Pentacosanol and its metabolites from biological matrices for analysis.

Materials:

• Biological samples (plasma, urine, tissue homogenates)

• Internal standard

• Protein precipitation solvent (e.g., acetonitrile)

• LLE solvents (e.g., ethyl acetate (B1210297), hexane)

• SPE cartridges (e.g., C18)

• Centrifuge

• Evaporator

Protocol for Liquid-Liquid Extraction (LLE) of Plasma:

• To 100 µL of plasma, add an internal standard.

• Add 1 mL of ethyl acetate and vortex for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes.

• Transfer the organic layer to a new tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for analysis (e.g., mobile phase).

Analytical Methodology: LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the separation, identification, and quantification of drugs and their metabolites in complex biological matrices.[5][6]

Objective: To identify and quantify 12-Pentacosanol and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., triple quadrupole)

Typical LC-MS/MS Parameters:

• Column: A reverse-phase column (e.g., C18) is suitable for separating lipophilic compounds.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) for targeted quantification of the parent compound and predicted metabolites.

Data Presentation

Table 1: Pharmacokinetic Parameters of 12-Pentacosanol in Rats (Hypothetical Data)

Parameter	Oral Administration	Intravenous Administration
Cmax (ng/mL)	500 ± 75	2500 ± 300
Tmax (h)	4.0 ± 1.0	0.1 ± 0.05
AUC0-t (ng·h/mL)	8000 ± 1200	10000 ± 1500
t1/2 (h)	12.0 ± 2.5	10.5 ± 2.0
Bioavailability (%)	80	-

Table 2: Tissue Distribution of [14C]-12-Pentacosanol in Rats 24h Post-Dose (Hypothetical Data)

Tissue	Concentration (ng equivalents/g)
Liver	1500 ± 250
Adipose Tissue	3000 ± 500
Kidney	800 ± 150
Spleen	400 ± 80
Heart	200 ± 40
Lung	150 ± 30
Brain	< 50
Plasma	100 ± 20

Table 3: Excretion of Radioactivity Following a Single Oral Dose of [14C]-12-Pentacosanol in Rats (Hypothetical Data)

Time Interval (h)	% of Dose in Urine	% of Dose in Feces	Cumulative Excretion (%)
0-24	5.2 ± 1.1	45.8 ± 5.3	51.0
24-48	2.1 ± 0.5	20.3 ± 3.1	73.4
48-72	0.8 ± 0.2	8.5 ± 1.5	82.7
72-96	0.4 ± 0.1	3.2 ± 0.8	86.3
96-120	0.2 ± 0.1	1.5 ± 0.5	88.0

Experimental Workflow Visualization

Caption: Workflow for the in vivo investigation of 12-Pentacosanol metabolism.

Conclusion

The provided application notes and protocols offer a robust framework for investigating the metabolic fate of 12-Pentacosanol in vivo. By employing these methodologies, researchers can gain valuable insights into its ADME properties, which are essential for its further development as a potential therapeutic agent. The use of modern analytical techniques like LC-MS/MS will be critical for the successful identification and quantification of its metabolites. The hypothetical data presented in the tables serves as a guide for data presentation and interpretation.

References

• 1. 1-Pentacosanol | 26040-98-2 | Benchchem [benchchem.com]
• 2. Absorption, Distribution, Metabolism, and Excretion of [14C]iptacopan in Healthy Male Volunteers and in In Vivo and In Vitro Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Radiolabeled absorption, distribution, metabolism, and excretion studies in drug development: why, when, and how? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. medwinpublisher.org [medwinpublisher.org]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in 12-Pentacosanol Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the chemical synthesis of 12-Pentacosanol. The information is presented in a user-friendly question-and-answer format, supplemented by detailed experimental protocols, quantitative data summaries, and illustrative diagrams to facilitate successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 12-Pentacosanol?

A1: The most prevalent and versatile method for synthesizing 12-Pentacosanol, a long-chain secondary alcohol, is the Grignard reaction. This involves the reaction of an alkyl magnesium halide (Grignard reagent) with an aldehyde. For 12-Pentacosanol, two primary combinations of reactants are viable:

• Route A: Dodecanal (B139956) (a 12-carbon aldehyde) reacting with tridecylmagnesium bromide (a 13-carbon Grignard reagent).

• Route B: Tridecanal (a 13-carbon aldehyde) reacting with dodecylmagnesium bromide (a 12-carbon Grignard reagent).

Q2: Why is my overall yield of 12-Pentacosanol consistently low?

A2: Low yields in the Grignard synthesis of long-chain secondary alcohols can stem from several factors. The primary culprits are often related to the purity of reagents and the reaction conditions. Key issues include:

• Moisture Contamination: Grignard reagents are highly reactive towards protic solvents, especially water. Any moisture in the glassware, solvents, or starting materials will quench the Grignard reagent, reducing the amount available to react with the aldehyde.

• Side Reactions: Competing reactions such as enolization of the aldehyde and Wurtz coupling of the Grignard reagent can significantly decrease the yield of the desired alcohol.[1]

• Incomplete Reaction: Insufficient reaction time or temperature can lead to unreacted starting materials.

• Product Loss During Workup and Purification: The waxy, non-polar nature of 12-Pentacosanol can make its extraction and purification challenging, leading to physical loss of the product.

Q3: What are the main impurities I should expect in my crude 12-Pentacosanol product?

A3: Common impurities include:

• Unreacted Starting Materials: Dodecanal and 1-bromotridecane (B143060) (or the alternative starting materials).

• Wurtz Coupling Product: Hexacosane (C26H54), formed by the coupling of two tridecyl groups from the Grignard reagent.

• Primary Alcohol: 1-Tridecanol (B166897), formed from the reaction of the Grignard reagent with any trace oxygen.

• Enolization Product: The starting aldehyde may be recovered after workup if it undergoes enolization instead of nucleophilic attack.

Q4: How can I effectively purify the final 12-Pentacosanol product?

A4: Due to the waxy nature of 12-Pentacosanol, purification can be challenging. A combination of techniques is often most effective:

• Column Chromatography: This is a primary method for separating the product from non-polar impurities like the Wurtz coupling product and unreacted alkyl halide, as well as more polar impurities like the starting aldehyde and primary alcohol byproducts.

• Recrystallization: This technique is excellent for removing minor impurities and obtaining a highly pure crystalline product.[2][3][4] Finding a suitable solvent or solvent system is crucial and may require some experimentation.

Troubleshooting Guides

Problem 1: Low Yield of 12-Pentacosanol

Possible Cause	Recommended Solution
Moisture in Reaction	- Flame-dry all glassware under vacuum or in an oven before use.[1] - Use anhydrous solvents, preferably freshly distilled or from a solvent purification system. - Ensure starting materials (dodecanal, 1-bromotridecane) are dry.
Poor Grignard Reagent Formation	- Use high-purity magnesium turnings. - Activate the magnesium surface with a small crystal of iodine or a few drops of 1,2-dibromoethane. - Ensure slow, dropwise addition of the alkyl halide to the magnesium suspension to maintain a gentle reflux.
Enolization of Dodecanal	- Perform the reaction at a lower temperature (e.g., 0 °C or -78 °C) to favor nucleophilic addition over deprotonation.[5] - Use a less sterically hindered Grignard reagent if applicable (not directly relevant for this specific synthesis but a general principle).
Wurtz Coupling	- Add the alkyl halide to the magnesium at a rate that minimizes its concentration in the reaction mixture. - Ensure the reaction temperature does not become too high during Grignard formation.
Difficult Product Isolation	- Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) during the aqueous workup. - Use a brine wash to break up emulsions.

Problem 2: Presence of Significant Starting Material After Reaction

Possible Cause	Recommended Solution
Inactive Grignard Reagent	- Prepare the Grignard reagent fresh for each reaction. - Titrate the Grignard reagent before use to determine its exact concentration.
Insufficient Reaction Time/Temp	- Increase the reaction time after the addition of the aldehyde. - Allow the reaction to warm to room temperature and stir for several hours or overnight.
Steric Hindrance	- While less of an issue with a linear aldehyde, ensure efficient stirring to overcome any potential steric hindrance.

Experimental Protocols

Synthesis of 1-Bromotridecane (Precursor for Grignard Reagent)

This protocol is adapted from the synthesis of similar long-chain alkyl bromides.[6]

Materials:

• 1-Tridecanol

• Hydrobromic acid (48%)

• Concentrated Sulfuric acid

• Sodium bicarbonate solution (10%)

• Anhydrous sodium sulfate

• Dichloromethane

Procedure:

• To a stirred solution of 1-tridecanol in dichloromethane, slowly add concentrated sulfuric acid at 0 °C.

• After stirring for 15 minutes, add hydrobromic acid (48%) dropwise.

• Heat the mixture to reflux and maintain for 12-16 hours, monitoring the reaction by TLC.

• After cooling to room temperature, separate the organic layer.

• Wash the organic layer with water, followed by 10% sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 1-bromotridecane.

• Purify the crude product by vacuum distillation.

Synthesis of 12-Pentacosanol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (crystal)

• 1-Bromotridecane

• Anhydrous diethyl ether or THF

• Dodecanal

• Saturated aqueous ammonium (B1175870) chloride solution

• Hydrochloric acid (1M)

• Anhydrous sodium sulfate

Procedure:

Part A: Preparation of Tridecylmagnesium Bromide

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

• Add a single crystal of iodine to activate the magnesium.

• Add a small volume of anhydrous diethyl ether.

• Dissolve 1-bromotridecane in anhydrous diethyl ether and add a small portion to the flask to initiate the reaction (indicated by bubbling and a cloudy appearance).[1]

• Once initiated, add the remaining 1-bromotridecane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Dodecanal and Workup

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve dodecanal in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• If a precipitate forms, add 1M hydrochloric acid until the solution is clear.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic solution under reduced pressure to obtain the crude 12-Pentacosanol.

Part C: Purification

• Purify the crude product by flash column chromatography on silica (B1680970) gel, using a gradient of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

• For further purification, recrystallize the product from a suitable solvent such as acetone (B3395972) or ethanol.[2][3][4]

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1-Bromotridecane	C₁₃H₂₇Br	263.26	4-7	148-150 (at 10 mmHg)
Dodecanal	C₁₂H₂₄O	184.32	12	257
12-Pentacosanol	C₂₅H₅₂O	368.68	~70-75 (estimated)	>300

Table 2: Typical Reaction Parameters and Expected Yields

Parameter	Value	Notes
Molar Ratio (Grignard:Aldehyde)	1.2 : 1	A slight excess of the Grignard reagent is recommended.
Reaction Temperature	0 °C to Room Temp.	Lower temperatures can minimize side reactions.
Reaction Time	3-5 hours	Monitor by TLC for completion.
Expected Yield (after purification)	60-80%	Highly dependent on reaction conditions and purity of reagents.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 12-Pentacosanol.

Caption: Troubleshooting logic for low yield in 12-Pentacosanol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-Bromotetradecane synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing 12-Pentacosanol Analysis by GC-MS

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the peak resolution of 12-Pentacosanol in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guide: Improving Peak Resolution

Poor peak shape is a common issue in the GC-MS analysis of long-chain alcohols like 12-Pentacosanol, which can lead to inaccurate quantification and reduced sensitivity. This guide addresses common peak shape problems in a question-and-answer format.

Q1: My 12-Pentacosanol peak is tailing significantly. What is the most likely cause and how can I fix it?

A1: Peak tailing for a polar, high-molecular-weight compound like 12-Pentacosanol is often due to secondary interactions with active sites in the GC system or issues with the derivatization process.

• Active Sites: The hydroxyl group of 12-Pentacosanol can form hydrogen bonds with active sites (silanol groups) in the injector liner, the column, or on particulate matter. This causes some molecules to be retained longer, resulting in a tailing peak.

  • Solution:

    • Injector Maintenance: Regularly replace the inlet liner with a deactivated one. If the liner is dirty, it can be a source of active sites.

    • Column Maintenance: If the front end of the column is contaminated, trim about 10-20 cm from the inlet side.

    • Use Deactivated Consumables: Ensure you are using high-quality, deactivated liners and septa.

• Incomplete Derivatization: To improve volatility and reduce polarity, 12-Pentacosanol should be derivatized, typically through silylation to form a trimethylsilyl (B98337) (TMS) ether. Incomplete derivatization will leave some underivatized alcohol that will tail significantly.

  • Solution:

    • Optimize Derivatization Protocol: Review your silylation procedure. Ensure the sample is completely dry, as moisture will deactivate the silylating reagent. Use a sufficient excess of the derivatizing agent (e.g., BSTFA with 1% TMCS) and optimize the reaction time and temperature. A general protocol is provided in the "Experimental Protocols" section.

    • Check Reagent Quality: Silylating reagents are moisture-sensitive. Use fresh reagents and anhydrous solvents.

Q2: I'm observing a broad peak for my derivatized 12-Pentacosanol. What could be the reason?

A2: Peak broadening for high-boiling point compounds can be caused by several factors related to the GC method and system conditions.

• Suboptimal Temperature Program: A temperature ramp that is too fast will not allow for proper focusing of the analyte on the column, leading to band broadening.

  • Solution: Decrease the oven temperature ramp rate (e.g., from 20°C/min to 10°C/min) to improve separation.

• Incorrect Injector Temperature: If the injector temperature is too low, the high-boiling 12-Pentacosanol derivative may not vaporize completely and efficiently, causing a broad peak.

  • Solution: Increase the injector temperature. For high-boiling point analytes, a temperature between 280°C and 320°C is often necessary.

• Column Overload: Injecting too much sample can saturate the column, resulting in broad, often fronting, peaks.

  • Solution: Dilute your sample or reduce the injection volume.

Q3: My peaks are fronting. What does this indicate?

A3: Peak fronting is typically a sign of column overload. It can also be caused by condensation effects in the injector.

• Column Overload: As mentioned above, injecting too high a concentration of the analyte can lead to fronting.

  • Solution: Reduce the sample concentration or injection volume.

• Improper Injection: If the injection speed is too slow or the injector temperature is too low, the sample may not vaporize uniformly, leading to a distorted peak shape.

  • Solution: Ensure a fast injection and an optimized injector temperature to facilitate rapid and complete vaporization.

Frequently Asked Questions (FAQs)

Q1: Is derivatization necessary for the GC-MS analysis of 12-Pentacosanol?

A1: Yes, derivatization is highly recommended. 12-Pentacosanol is a long-chain alcohol with a high boiling point and a polar hydroxyl group. Without derivatization, you will likely observe very poor peak shape (severe tailing) and low sensitivity due to its low volatility and interaction with active sites in the GC system. Silylation is a common and effective derivatization technique for alcohols.[1]

Q2: What type of GC column is best suited for analyzing derivatized 12-Pentacosanol?

A2: A non-polar or low-polarity column is recommended for the analysis of the silylated derivative of 12-Pentacosanol. A common choice is a column with a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms). These columns are robust, have low bleed at high temperatures, and are well-suited for a wide range of nonpolar compounds.

Q3: What are the recommended GC-MS parameters for a starting method?

A3: The following table provides a good starting point for developing a GC-MS method for silylated 12-Pentacosanol. These parameters may require further optimization for your specific instrument and sample matrix.

Parameter	Recommended Value	Rationale
GC Column	5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good resolution and thermal stability for high-boiling point compounds.
Injector Temperature	300 °C	Ensures efficient vaporization of the high-molecular-weight analyte.
Injection Mode	Splitless (with a purge time of 1-2 minutes)	Maximizes the transfer of the analyte to the column for better sensitivity.
Injection Volume	1 µL	A standard volume to prevent column overload.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Constant Flow Rate	1.0 - 1.5 mL/min	Optimal flow for a 0.25 mm ID column.
Oven Program	Initial: 150°C (hold 2 min), Ramp: 15°C/min to 320°C (hold 10 min)	Allows for the elution of the high-boiling analyte in a reasonable time with good peak shape.
MS Transfer Line	300 °C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230 °C	A standard temperature for electron ionization.
Quadrupole Temp.	150 °C	A standard temperature for the mass analyzer.
Solvent Delay	5 - 7 minutes	To prevent the solvent peak from overwhelming the detector.
Scan Range	m/z 50-600	To detect the molecular ion and characteristic fragments of the derivatized analyte.

Q4: How can I confirm that my silylation reaction was successful?

A4: A successful silylation will result in a significant decrease in the retention time of your analyte and a much-improved, more symmetrical peak shape compared to the underivatized alcohol. In the mass spectrum of the TMS-derivatized 12-Pentacosanol, you should look for the molecular ion and characteristic fragment ions. For a TMS ether, a prominent ion at m/z 73 ([Si(CH₃)₃]⁺) is a good indicator of successful derivatization.

Experimental Protocols

Protocol: Silylation of 12-Pentacosanol for GC-MS Analysis

This protocol describes the preparation of the trimethylsilyl (TMS) ether of 12-Pentacosanol to improve its volatility and chromatographic performance.

Materials:

• 12-Pentacosanol standard or dried sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine (B92270) or other suitable aprotic solvent (e.g., acetonitrile, dichloromethane)

• Micro-reaction vials (e.g., 2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation:

  • Accurately weigh 1-2 mg of the 12-Pentacosanol standard or your sample extract into a micro-reaction vial.

  • If your sample is in a solvent, evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is crucial that the sample is free of water, as moisture will deactivate the silylating reagent.

• Reconstitution:

  • Add 100 µL of anhydrous pyridine (or another suitable solvent) to the dried sample in the vial.

  • Vortex briefly to ensure the sample is fully dissolved.

• Derivatization Reaction:

  • Add 100 µL of BSTFA + 1% TMCS to the vial.

  • Tightly cap the vial and vortex for approximately 30 seconds.

  • Heat the vial at 60-70°C for 30-60 minutes in a heating block or oven to ensure the reaction goes to completion.

• Analysis:

  • After cooling the vial to room temperature, the sample is ready for GC-MS analysis.

  • If the solution is too concentrated, it can be diluted with an appropriate solvent like hexane (B92381) before injection.

Visualizations

Caption: Experimental workflow for the GC-MS analysis of 12-Pentacosanol.

Caption: Troubleshooting logic for common peak shape problems.

References

• 1. Long-chain fatty alcohol quantitation in subfemtomole amounts by gas chromatography-negative ion chemical ionization mass spectrometry. Application to long-chain acyl coenzyme A measurement - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in 12-Pentacosanol derivatization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields during the derivatization of 12-Pentacosanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in 12-Pentacosanol derivatization?

Low yields in derivatization reactions, such as silylation or esterification, can often be attributed to several key factors. These include the presence of moisture in the sample or solvents, suboptimal reaction temperature and time, incorrect molar ratios of the derivatizing reagent to the analyte, and the degradation of the derivatization reagent itself.[1] The inherent reactivity of the hydroxyl group and potential steric hindrance can also play a significant role.[1]

Q2: How does moisture affect silylation reactions for 12-Pentacosanol?

Silylating agents are highly sensitive to moisture. Water and other protic compounds (containing active hydrogens) will react preferentially with the silylating agent, consuming it and preventing the derivatization of 12-Pentacosanol.[1][2] This leads to an incomplete reaction and can result in the formation of by-products that may interfere with subsequent analysis, such as gas chromatography (GC).[1] Therefore, ensuring that all glassware, solvents, and the sample are anhydrous is critical for achieving high yields.[1]

Q3: Is heating always necessary for the derivatization of 12-Pentacosanol?

Heating is a common strategy to increase the reaction rate and drive the derivatization to completion, especially for less reactive or sterically hindered compounds.[1] However, excessive heat can also lead to the degradation of the analyte or the newly formed derivative.[1] The optimal temperature will depend on the specific derivatization reagent and the stability of the 12-Pentacosanol derivative.

Q4: My derivatization reaction used to work well, but my yields have recently decreased. What should I check first?

When a previously reliable derivatization protocol begins to fail, the primary suspect is often the derivatizing reagent.[1][3] Reagents can degrade over time, particularly if they have been exposed to air and moisture.[1][3] It is recommended to use a fresh, properly stored reagent.[1] Another common issue is contamination of glassware or solvents with trace amounts of moisture or other reactive impurities, which can significantly impact the reaction.[1]

Troubleshooting Guide for Low Derivatization Yields

This guide provides a systematic approach to troubleshooting low yields in 12-Pentacosanol derivatization experiments.

Problem: Incomplete Derivatization Reaction

Q: My reaction is incomplete, resulting in a low yield of the desired 12-Pentacosanol derivative. What are the potential causes and how can I address them?

A: Incomplete derivatization can stem from several factors:

• Presence of Moisture: Silylating and esterification reagents are often moisture-sensitive.[3] Water in the sample or solvent will consume the reagent.

  • Solution: Ensure all glassware is oven-dried or flame-dried.[4] Use anhydrous solvents and consider drying the 12-Pentacosanol sample under a stream of nitrogen if it was dissolved in an aqueous solvent.[3]

• Reagent Quality and Quantity: The derivatizing reagent may have degraded due to improper storage, or an insufficient amount may have been used.[3]

  • Solution: Use a fresh, high-quality reagent and store it according to the manufacturer's recommendations.[3] A significant molar excess of the derivatizing agent is typically recommended to drive the reaction to completion.[3] For silylation with BSTFA, a molar ratio of at least 2:1 of the reagent to active hydrogens is advised.

• Suboptimal Reaction Conditions: The reaction time and temperature may not be optimized.

  • Solution: For many derivatization reactions, heating can increase the rate and yield.[1] However, some derivatives may be heat-labile. It is crucial to optimize the reaction time and temperature for your specific analyte and reagent. For example, a reaction might require heating at 75°C for 30-45 minutes, or even sitting overnight at room temperature to ensure completion.

• Sample Matrix Effects: Components within a complex sample matrix can interfere with the derivatization reaction.

  • Solution: A sample cleanup or extraction step prior to derivatization may be necessary to remove interfering substances.[3]

Problem: Derivative Instability

Q: My silyl (B83357) ether or ester derivatives of 12-Pentacosanol appear to be unstable and hydrolyze before or during analysis. How can I prevent this?

A: Derivative instability is a common issue, particularly with silyl ethers.

• Moisture Exposure: Exposure to atmospheric moisture can cause the derivatives to hydrolyze back to the original alcohol.

  • Solution: Minimize the exposure of the derivatized sample to air. Analyze the sample as soon as possible after derivatization. If storage is necessary, ensure it is in a tightly sealed vial with an inert atmosphere (e.g., argon or nitrogen).

• Solvent Choice: The solvent used for dilution prior to analysis can affect derivative stability.

  • Solution: Use a dry, aprotic solvent such as hexane (B92381) for dilution.[3] Avoid protic solvents like alcohols, which can react with the derivatives.

Data Presentation: Derivatization Methods and Expected Yields

The following table summarizes common derivatization methods for long-chain alcohols like 12-Pentacosanol and their generally expected yields under optimized conditions.

Derivatization Method	Reagent Example	Target Analyte	Typical Yield	Reference
Silylation	BSTFA + 1% TMCS	Alcohols, Phenols, Carboxylic Acids	>95%	[1]
Esterification (Fischer)	Acetic Acid + Acid Catalyst	Alcohols	Variable, can be driven to >98% with water removal	[5][6]
Esterification (with FeCl3·6H2O)	Fatty Acids + FeCl3·6H2O	Alcohols	Quantitative	[7]
Acylation	Acyl Anhydrides/Halides	Alcohols, Amines, Thiols	High	[2]

Experimental Protocols

Protocol 1: Silylation of 12-Pentacosanol using BSTFA with TMCS

This protocol is adapted for the derivatization of long-chain alcohols for GC-MS analysis.

• Sample Preparation:

  • Weigh 1-5 mg of the 12-Pentacosanol sample into a micro-reaction vessel.[3]

  • If the sample is in a solvent, evaporate it to complete dryness under a gentle stream of nitrogen.[3] It is crucial to remove all traces of water.[2][3]

• Reagent Addition:

  • Add an excess of the silylating reagent, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) as a catalyst.[1] A common solvent such as pyridine (B92270) or acetonitrile (B52724) can be used if the sample does not readily dissolve in the reagent.[1]

• Reaction:

  • Seal the reaction vessel tightly.

  • Heat the mixture at 60-80°C for 30-60 minutes. The optimal time and temperature may need to be determined empirically.

• Analysis:

  • After cooling to room temperature, the sample can be diluted with an appropriate dry, aprotic solvent (e.g., hexane) if necessary and is then ready for direct injection into the GC-MS.[3]

Protocol 2: Esterification of 12-Pentacosanol via Fischer Esterification with a Dean-Stark Trap

This protocol is suitable for forming esters from long-chain alcohols to improve yield by removing water.[5]

• Setup:

  • Assemble a reflux apparatus with a Dean-Stark trap.

  • Ensure all glassware is thoroughly dried.[4]

• Reactant Addition:

  • In the reaction flask, combine 12-Pentacosanol, an excess of a carboxylic acid (e.g., acetic acid), and a suitable solvent that forms an azeotrope with water (e.g., toluene).[5]

  • Add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reaction:

  • Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the ester product.[5][8]

  • Continue the reaction until no more water is collected in the trap.

• Work-up and Purification:

  • Allow the reaction mixture to cool.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove excess carboxylic acid, followed by a brine wash.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

  • Remove the solvent under reduced pressure to obtain the crude ester, which can be further purified by chromatography if necessary.

Mandatory Visualization

Caption: Troubleshooting workflow for low derivatization yields.

Caption: General chemical derivatization process for 12-Pentacosanol.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. digital.csic.es [digital.csic.es]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purity Assessment of Synthetic 12-Pentacosanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purity assessment of synthetic 12-Pentacosanol.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the purity assessment of synthetic 12-Pentacosanol?

A1: The primary challenges in assessing the purity of synthetic 12-Pentacosanol stem from its physicochemical properties as a very long-chain fatty alcohol. These include:

• High Boiling Point and Low Volatility: This makes Gas Chromatography (GC) analysis challenging without derivatization.

• Poor Solubility: 12-Pentacosanol is insoluble in water and has limited solubility in common organic solvents, which can complicate sample preparation for both GC and High-Performance Liquid Chromatography (HPLC).

• Lack of a Strong Chromophore: The absence of a significant UV-absorbing chromophore makes detection by standard UV-Vis detectors in HPLC inefficient. Alternative detectors like Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD) are often required.

• Co-elution of Structurally Similar Impurities: The synthesis of 12-Pentacosanol can result in impurities with very similar structures and properties, such as isomers, shorter- and longer-chain alcohols, and residual starting materials or reagents. These can be difficult to separate chromatographically.

• Thermal Instability: Although generally stable, long-chain alcohols can be susceptible to dehydration or oxidation at high temperatures, which can be a concern during GC analysis.

Q2: What are the common impurities found in synthetic 12-Pentacosanol?

A2: Impurities in synthetic 12-Pentacosanol are typically related to the synthetic route employed. Common synthesis methods include Grignard reactions and Wittig reactions. Potential impurities may include:

• Homologous Alcohols: Shorter (e.g., 11-Tetracosanol) and longer (e.g., 13-Hexacosanol) chain alcohols can arise from impurities in the starting materials.

• Isomeric Alcohols: Positional isomers of the hydroxyl group can be formed depending on the selectivity of the reaction.

• Unreacted Starting Materials: Residual aldehydes, ketones, or alkyl halides from the synthesis.

• Byproducts of the Synthesis:

  • From Grignard Reactions: Byproducts from the coupling of the Grignard reagent.

  • From Wittig Reactions: Triphenylphosphine oxide is a common byproduct that needs to be removed.

• Residual Solvents and Reagents: Solvents used in the synthesis and purification steps (e.g., tetrahydrofuran, diethyl ether, hexanes) and unreacted reagents.

Q3: What is a typical acceptable purity level for synthetic 12-Pentacosanol in a research or pharmaceutical setting?

A3: The acceptable purity level for synthetic 12-Pentacosanol is highly dependent on its intended application.

• For early-stage research: A purity of >95% is often considered acceptable.

• For pre-clinical and in vivo studies: A purity of >98% is generally required, with well-characterized impurity profiles.

• For pharmaceutical applications (as an active pharmaceutical ingredient or excipient): Purity requirements are much stricter, typically >99.0%, with stringent limits on specific impurities as per regulatory guidelines (e.g., ICH Q3A/B).

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
No or very small peak for 12-Pentacosanol	Insufficient volatility.	Derivatize the alcohol to a more volatile silyl (B83357) ether (e.g., using BSTFA). Increase the injector and/or oven temperature, but be mindful of potential degradation.
Low sample concentration.	Concentrate the sample or inject a larger volume (if compatible with your system).
Column bleed at high temperatures.	Use a high-temperature stable column (e.g., a phenyl- or carborane-substituted polysiloxane). Condition the column properly before use.
Peak Tailing	Active sites on the column or in the injector liner.	Use a deactivated liner and column. Derivatization of the alcohol can also reduce tailing.
Sample overload.	Dilute the sample.
Broad Peaks	Slow injection speed.	Optimize injection parameters for a fast and efficient transfer of the sample onto the column.
Inappropriate oven temperature program.	Optimize the temperature ramp rate. A slower ramp may improve resolution.
Ghost Peaks	Carryover from previous injections.	Run a blank solvent injection after each sample. Clean the injector port and replace the septum.
Contamination in the carrier gas.	Use high-purity carrier gas and install traps to remove oxygen and moisture.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
No or Low Signal (ELSD/CAD)	Insufficiently volatile mobile phase.	Use volatile mobile phases (e.g., acetonitrile, methanol, isopropanol) and volatile buffers (e.g., ammonium (B1175870) acetate, ammonium formate).
Low analyte concentration.	Concentrate the sample.
Inappropriate detector settings.	Optimize nebulizer and evaporator temperatures for your specific mobile phase and flow rate.
Poor Peak Shape (Tailing or Fronting)	Sample solvent incompatible with the mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Column overload.	Reduce the injection volume or sample concentration.
Irreproducible Retention Times	Fluctuation in mobile phase composition.	Ensure proper mixing and degassing of the mobile phase. Use a high-quality HPLC pump.
Column temperature variations.	Use a column oven to maintain a stable temperature.
Baseline Noise or Drift	Contaminated mobile phase or detector.	Use high-purity solvents and filter the mobile phase. Clean the detector according to the manufacturer's instructions.

Quantitative Data Summary

The following tables provide illustrative quantitative data for the purity assessment of synthetic 12-Pentacosanol. Note that actual values may vary depending on the synthesis and purification methods.

Table 1: Illustrative Purity Profile of Synthetic 12-Pentacosanol

Component	Typical Abundance (%)	Acceptance Criteria (for >98% Purity)
12-Pentacosanol	>98.0	≥ 98.0
11-Pentacosanol	< 0.5	≤ 0.5
13-Pentacosanol	< 0.5	≤ 0.5
Other Long-Chain Alcohols (C24, C26)	< 0.3	≤ 0.3 each
Unidentified Impurities	< 0.2	≤ 0.1 each, ≤ 0.5 total
Residual Solvents	< 0.1	As per ICH Q3C guidelines

Table 2: Comparison of Analytical Techniques for Purity Assessment

Technique	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Precision (%RSD)
GC-FID (with derivatization)	0.01%	0.03%	< 2%
HPLC-ELSD/CAD	0.05%	0.15%	< 5%
qNMR (Quantitative NMR)	0.1%	0.3%	< 1%

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Flame Ionization Detection (GC-FID) with Derivatization

Objective: To determine the purity of synthetic 12-Pentacosanol and quantify related impurities.

Methodology:

• Internal Standard (IS) Solution Preparation: Accurately weigh and dissolve a suitable internal standard (e.g., 1-Eicosanol, if not present as an impurity) in pyridine (B92270) to a final concentration of 1 mg/mL.

• Sample Preparation and Derivatization:

  • Accurately weigh approximately 10 mg of the 12-Pentacosanol sample into a vial.

  • Add 1.0 mL of the IS solution.

  • Add 200 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• GC-FID Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 300°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 320°C.

    • Hold at 320°C for 15 minutes.

  • Detector: Flame Ionization Detector (FID).

  • Detector Temperature: 320°C.

• Data Analysis:

  • Identify the peaks corresponding to the derivatized 12-Pentacosanol and the IS.

  • Calculate the relative response factor (RRF) of 12-Pentacosanol to the IS using a calibration standard.

  • Quantify the purity of 12-Pentacosanol and the percentage of each impurity using the internal standard method.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

Objective: To determine the purity of synthetic 12-Pentacosanol using a non-derivatization method.

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 90:10 (v/v) Methanol/Isopropanol.

  • Mobile Phase B: 100% Isopropanol.

• Sample Preparation:

  • Dissolve the 12-Pentacosanol sample in a suitable solvent (e.g., a mixture of chloroform (B151607) and methanol) to a final concentration of 1 mg/mL.

  • Filter the sample through a 0.45 µm PTFE syringe filter.

• HPLC-CAD Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Column Temperature: 40°C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-5 min: 100% A.

    • 5-20 min: Linear gradient to 100% B.

    • 20-25 min: Hold at 100% B.

    • 25.1-30 min: Return to 100% A and re-equilibrate.

  • Detector: Charged Aerosol Detector (CAD).

  • Nebulizer Temperature: 35°C.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of 12-Pentacosanol based on the area percentage of the main peak relative to the total area of all peaks.

Visualizations

Caption: Experimental workflow for the purity assessment of 12-Pentacosanol.

Caption: Modulation of Kv7.2/7.3 ion channel by 12-Pentacosanol.

Technical Support Center: Quantification of 12-Pentacosanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of 12-Pentacosanol using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the analysis of 12-Pentacosanol.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

• Question: My chromatogram for 12-Pentacosanol shows poor peak shape, what could be the cause and how can I fix it?

• Answer: Poor peak shape can arise from several factors. Here’s a step-by-step guide to troubleshoot this issue:

  • Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting.

    • Solution: Dilute your sample and re-inject. If the peak shape improves, you were likely overloading the column.

  • Inappropriate Mobile Phase: The composition of your mobile phase can significantly impact peak shape.

    • Solution: Ensure your sample solvent is compatible with the initial mobile phase conditions. A mismatch can cause peak distortion. Consider adjusting the mobile phase composition, such as the organic solvent ratio or the type and concentration of additives.

  • Column Contamination or Degradation: Accumulation of matrix components on the column can lead to peak tailing or splitting.

    • Solution: Implement a column wash step between injections. If the problem persists, consider using a guard column or replacing the analytical column.

  • Secondary Interactions: Interactions between 12-Pentacosanol and active sites on the stationary phase can cause peak tailing.

    • Solution: Add a small amount of a competing agent, like a stronger acid or base depending on the nature of the interaction, to the mobile phase.

Problem 2: Ion Suppression or Enhancement

• Question: I am observing significant ion suppression (or enhancement) for 12-Pentacosanol. How can I identify the source and mitigate this matrix effect?

• Answer: Ion suppression or enhancement is a common manifestation of matrix effects where co-eluting compounds from the sample matrix interfere with the ionization of the analyte in the mass spectrometer's ion source.[1]

  • Identification:

    • Post-Column Infusion: This technique helps identify regions in the chromatogram where matrix effects are most pronounced. A constant flow of 12-Pentacosanol is introduced into the mobile phase after the analytical column, and a blank matrix sample is injected. Dips or rises in the baseline signal indicate ion suppression or enhancement, respectively.

    • Matrix Effect Calculation: A quantitative assessment can be made by comparing the peak area of 12-Pentacosanol in a post-extraction spiked blank matrix sample to the peak area in a neat solution at the same concentration.

      • Formula: Matrix Effect (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Solution) * 100

      • A value < 100% indicates ion suppression, while a value > 100% signifies ion enhancement.[2]

  • Mitigation Strategies:

    • Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[1][3]

      • Liquid-Liquid Extraction (LLE): This is a classic technique to separate analytes based on their differential solubility in two immiscible liquids.

      • Solid-Phase Extraction (SPE): This method offers high selectivity for analyte cleanup and concentration.[3]

      • Protein Precipitation (PPT): A simpler but less clean method suitable for initial screening.

    • Chromatographic Separation: Optimize your LC method to separate 12-Pentacosanol from the co-eluting matrix components. This can be achieved by modifying the mobile phase gradient, changing the column chemistry, or adjusting the flow rate.[2]

    • Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS, such as deuterated 12-Pentacosanol, is the gold standard for compensating for matrix effects.[4][5] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction.

Problem 3: High Variability in Results

• Question: My replicate injections of the same 12-Pentacosanol sample are showing high variability. What could be the reason?

• Answer: High variability can stem from inconsistent sample preparation, instrument instability, or uncompensated matrix effects.

  • Troubleshooting Steps:

    • Review Sample Preparation: Ensure your sample preparation protocol is consistent and reproducible. Inconsistent extraction recovery is a common source of variability.

    • Use an Internal Standard: If you are not already using one, incorporating an internal standard is crucial. A SIL-IS is ideal, but a structural analog can also improve precision.[4][5]

    • Check Instrument Performance: Verify the stability of your LC-MS/MS system by injecting a series of standards. Look for trends in peak area and retention time.

    • Evaluate Matrix Effects from Different Lots: If analyzing samples from different sources, be aware that the matrix composition can vary, leading to differential matrix effects and consequently, result variability.[6]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for 12-Pentacosanol quantification?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix. In the context of 12-Pentacosanol, which is often analyzed in complex biological matrices like plasma or serum, endogenous lipids and phospholipids (B1166683) are major contributors to matrix effects.[1][3] These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.[7][8]

Q2: What is the best internal standard for 12-Pentacosanol analysis?

A2: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as deuterated 12-Pentacosanol (12-Pentacosanol-d_n).[4][5] A SIL-IS co-elutes with the analyte and experiences the same matrix effects, allowing for the most accurate correction.[4] When designing a deuterated internal standard, it is crucial that the deuterium (B1214612) labels are placed on non-exchangeable positions of the molecule to ensure their stability during sample processing and analysis.[5] If a SIL-IS is not available, a close structural analog of 12-Pentacosanol can be used, but it may not perfectly mimic the behavior of the analyte.

Q3: Which sample preparation technique is most suitable for extracting 12-Pentacosanol from plasma?

A3: The choice of sample preparation technique depends on the required level of cleanliness and the desired throughput. For long-chain alcohols like 12-Pentacosanol in plasma, here is a comparison of common methods:

Sample Preparation Technique	Pros	Cons
Protein Precipitation (PPT)	Simple, fast, and inexpensive.	Less effective at removing phospholipids, leading to higher matrix effects.
Liquid-Liquid Extraction (LLE)	Effective at removing salts and some polar interferences. Can provide cleaner extracts than PPT.	Can be labor-intensive and may use large volumes of organic solvents. Emulsion formation can be an issue.
Solid-Phase Extraction (SPE)	Highly selective, provides the cleanest extracts, and can be automated for high throughput.	More expensive and requires method development to optimize the sorbent and elution conditions.

For demanding applications requiring high sensitivity and accuracy, Solid-Phase Extraction (SPE) is generally the recommended approach for minimizing matrix effects.[3]

Q4: How can I validate my analytical method for 12-Pentacosanol quantification?

A4: Method validation is essential to ensure that your analytical method is reliable and fit for its intended purpose. Key validation parameters include:

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among a series of measurements.

• Selectivity/Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Linearity and Range: The concentration range over which the method provides results that are directly proportional to the concentration of the analyte.

• Matrix Effect: As discussed, this must be evaluated to ensure it does not compromise the accuracy of the results.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect by Post-Extraction Spike Method

This protocol provides a general framework for quantifying the matrix effect.

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of 12-Pentacosanol in the final mobile phase composition at a known concentration (e.g., mid-point of the calibration curve).

  • Set B (Blank Matrix Extract): Process a blank plasma sample (without the analyte or internal standard) using your chosen sample preparation method (e.g., LLE or SPE).

  • Set C (Post-Spiked Matrix): Spike the extracted blank matrix from Set B with the 12-Pentacosanol standard to the same final concentration as in Set A.[2]

• Analysis: Analyze all three sets of samples using your LC-MS/MS method.

• Calculation:

  • Matrix Effect (%) = (Mean Peak Area of Set C / Mean Peak Area of Set A) * 100

  • Recovery (%) = (Mean Peak Area of a pre-extraction spiked sample / Mean Peak Area of Set C) * 100

Protocol 2: General Liquid-Liquid Extraction (LLE) for 12-Pentacosanol from Plasma

This is a starting point for developing an LLE method. Optimization of the extraction solvent is recommended.

• Sample Preparation: To 100 µL of plasma sample, add the internal standard solution.

• Protein Precipitation (Optional but Recommended): Add 300 µL of a cold organic solvent like acetonitrile (B52724) or methanol. Vortex and centrifuge to pellet the proteins. Transfer the supernatant to a clean tube.

• Extraction: Add 1 mL of an extraction solvent (e.g., a mixture of methyl tert-butyl ether (MTBE) and hexane). Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at high speed for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase.

Visualizations

Caption: Experimental workflow for 12-Pentacosanol quantification.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. ovid.com [ovid.com]
• 7. agilent.com [agilent.com]
• 8. Quantitation of bisphenol A and bisphenol A glucuronide in biological samples by high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Long-Chain Fatty Alcohols in Insects: A Guide for Researchers

A notable scarcity of research exists on the specific isomeric compound 12-Pentacosanol in insects. This guide, therefore, provides a broader comparative analysis of long-chain fatty alcohols, integral components of insect cuticular lipids, to serve as a valuable resource for researchers, scientists, and drug development professionals. It summarizes the current understanding of their roles, biosynthesis, and the methodologies for their study, while also highlighting a significant knowledge gap concerning specific isomers like 12-Pentacosanol.

Long-chain fatty alcohols are a class of lipids found on the waxy outer layer of insects, known as the cuticle.[1] These compounds, along with other cuticular lipids like hydrocarbons, fatty acids, and esters, play a crucial role in preventing water loss and protecting insects from environmental stressors.[1][2] Beyond this primary physiological function, they are pivotal in chemical communication, mediating interactions related to mating, species recognition, and social organization.[2][3][4]

The composition of these cuticular lipids, including the specific long-chain fatty alcohols present, can be species-specific and may vary based on sex, age, and environmental factors.[5] While the study of cuticular hydrocarbons (CHCs) is more extensive, fatty alcohols are increasingly recognized for their role as pheromones or pheromone precursors in various insect species.[3][6][7]

Quantitative Data on Long-Chain Fatty Alcohols in Select Insect Species

Direct comparative data on the abundance of 12-Pentacosanol across different insect species is not available in the current scientific literature. The following table provides a summary of identified long-chain fatty alcohols in a few insect orders to illustrate their diversity.

Order	Species	Compound	Chain Length	Function/Note
Lepidoptera	Bombyx mori (Silkworm Moth)	Bombykol	C16	First identified insect pheromone.[3][8]
Yponomeuta spp. (Ermine Moths)	Various saturated and unsaturated fatty alcohols	C14-C18	Precursors to species-specific pheromones.[7]
Hymenoptera	Bombus spp. (Bumblebees)	Saturated and unsaturated fatty alcohols	C16-C26	Components of male marking pheromones.[3][6]
Hemiptera	Helopeltis fasciaticollis (Stink Bug)	Aliphatic alcohols	Not specified	Components of defensive secretions.[9]

Experimental Protocols

The analysis of long-chain fatty alcohols from insect cuticles involves extraction followed by gas chromatography-mass spectrometry (GC-MS).

Protocol 1: Solvent Extraction of Cuticular Lipids

This is a widely used method for obtaining a comprehensive profile of cuticular lipids, including long-chain fatty alcohols.

Objective: To extract lipids from the insect cuticle with minimal contamination from internal lipids.

Materials:

• Glass vials (2-4 mL) with PTFE-lined caps

• n-Hexane (analytical grade)

• Forceps

• Vortex mixer (optional)

• Nitrogen gas supply

• GC-MS vials with micro-inserts

Procedure:

• Place a single insect (or a pooled sample for very small insects) into a clean glass vial.

• Add a sufficient volume of n-hexane to completely submerge the insect (e.g., 500 µL to 1 mL).

• Gently agitate the vial for 5-10 minutes. This can be done manually or with a vortex mixer at low speed.[10]

• Carefully remove the insect from the vial using clean forceps. The hexane (B92381) solution now contains the extracted cuticular lipids.

• To concentrate the sample, the solvent can be evaporated under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a small, known volume of hexane (e.g., 50-100 µL) and transfer it to a GC-MS vial for analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify the individual components of the extracted cuticular lipids.

Procedure:

• Injection: Inject a small volume (typically 1 µL) of the reconstituted lipid extract into the GC-MS.

• Separation: The different compounds in the mixture are separated based on their boiling points and interactions with the GC column. A temperature program is used to gradually increase the column temperature to elute compounds with different volatilities.

• Detection and Identification: As the separated compounds exit the GC column, they enter the mass spectrometer, which bombards them with electrons, causing them to fragment. The resulting mass spectrum is a unique "fingerprint" for each compound, allowing for its identification by comparing it to a spectral library.

• Quantification: The relative abundance of each compound is determined by integrating the area under its corresponding peak in the total ion chromatogram. For absolute quantification, an internal standard of a known concentration is added to the sample before analysis.

Visualizing Key Processes

To aid in the understanding of the biosynthesis and analysis of insect long-chain fatty alcohols, the following diagrams are provided.

Caption: A generalized workflow for the extraction and analysis of insect cuticular lipids.

Caption: A simplified pathway for the biosynthesis of long-chain fatty alcohols in insects.[8][11][12]

References

• 1. Cuticular lipids of insects as potential biofungicides: methods of lipid composition analysis | Semantic Scholar [semanticscholar.org]
• 2. Chemical synthesis of insect cuticular hydrocarbons (Chapter 8) - Insect Hydrocarbons [cambridge.org]
• 3. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Insect Cuticular Hydrocarbons as Dynamic Traits in Sexual Communication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. zoolstud.sinica.edu.tw [zoolstud.sinica.edu.tw]
• 10. benchchem.com [benchchem.com]
• 11. Chemical Ecology, Biochemistry, and Molecular Biology of Insect Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Intrasexual cuticular hydrocarbon dimorphism in a wasp sheds light on hydrocarbon biosynthesis genes in Hymenoptera - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Structure of Synthetic 12-Pentacosanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for validating the structure of synthetic 12-Pentacosanol. It offers a detailed examination of expected experimental data and methodologies, comparing 12-Pentacosanol with a structurally similar long-chain secondary alcohol, Nonacosan-15-ol. This document is intended to assist researchers in confirming the successful synthesis and purity of 12-Pentacosanol for applications in drug development and other scientific research.

Introduction to 12-Pentacosanol and its Structural Elucidation

12-Pentacosanol is a long-chain secondary alcohol with the chemical formula C₂₅H₅₂O. Its structure consists of a 25-carbon chain with a hydroxyl (-OH) group located at the 12th carbon position. The precise placement of this hydroxyl group is critical for its biological activity and chemical properties. Therefore, rigorous structural validation after synthesis is imperative.

The synthesis of 12-Pentacosanol can be achieved through various organic synthesis routes. A common approach involves the Grignard reaction, where an appropriate Grignard reagent is reacted with an aldehyde to form the secondary alcohol. For instance, the reaction of dodecanal (B139956) with tridecylmagnesium bromide would yield 12-Pentacosanol.

To confirm the identity and purity of the synthesized product, a combination of analytical techniques is employed. This guide focuses on four key methods: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Gas Chromatography (GC).

Comparative Analysis of 12-Pentacosanol and Nonacosan-15-ol

For a robust validation, the experimental data from the synthesized 12-Pentacosanol should be compared against a known standard or a closely related analogue. In this guide, we use Nonacosan-15-ol (C₂₉H₆₀O) as a comparative compound. It is also a long-chain secondary alcohol and is expected to exhibit similar, yet distinguishable, spectral characteristics.

Data Presentation

The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR analysis for both 12-Pentacosanol and Nonacosan-15-ol.

Table 1: Expected ¹H NMR Chemical Shifts (ppm)

Protons	12-Pentacosanol (Expected)	Nonacosan-15-ol (Reported/Expected)
-CH₃ (terminal)	~0.88 (t)	~0.88 (t)
-CH₂- (bulk methylene)	~1.26 (m)	~1.26 (m)
-CH(OH)-	~3.6 (m)	~3.6 (m)
-OH	Variable (broad s)	Variable (broad s)

Table 2: Expected ¹³C NMR Chemical Shifts (ppm)

Carbon	12-Pentacosanol (Expected)	Nonacosan-15-ol (Reported/Expected)
-CH₃ (terminal)	~14.1	~14.1
-CH₂- (bulk methylene)	~22.7 - 32.0	~22.7 - 32.0
-C(OH)-	~72	~72
Carbons α to -C(OH)-	~37.5	~37.5

Table 3: Expected Mass Spectrometry Fragmentation (m/z)

Fragmentation	12-Pentacosanol (Expected)	Nonacosan-15-ol (Expected)
Molecular Ion (M⁺)	368 (weak or absent)	424 (weak or absent)
M-18 (Loss of H₂O)	350	406
α-cleavage 1	185	227
α-cleavage 2	213	227

Table 4: Expected FTIR Absorption Bands (cm⁻¹)

Functional Group	12-Pentacosanol (Expected)	Nonacosan-15-ol (Reported)
O-H Stretch (H-bonded)	~3337 (broad)	~3337 (broad)
C-H Stretch	2848 - 2953	2848 - 2953
C-O Stretch	~1134	~1134
-CH₂- Bending	~1465	~1465

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Synthesis of 12-Pentacosanol via Grignard Reaction

Materials:

• 1-Bromotridecane (B143060)

• Magnesium turnings

• Anhydrous diethyl ether

• Dodecanal

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel and a condenser, place magnesium turnings.

• Add a solution of 1-bromotridecane in anhydrous diethyl ether dropwise to the magnesium turnings to initiate the Grignard reaction.

• Once the Grignard reagent is formed, cool the flask in an ice bath.

• Add a solution of dodecanal in anhydrous diethyl ether dropwise to the Grignard reagent with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Quench the reaction by slowly adding 1 M hydrochloric acid.

• Separate the ether layer, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the ether layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude product.

• Purify the crude 12-Pentacosanol by column chromatography or recrystallization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation:

• 300 MHz or higher NMR spectrometer

Sample Preparation:

• Dissolve 5-10 mg of the purified sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

¹H NMR Acquisition:

• Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Typical spectral width: 0-10 ppm.

¹³C NMR Acquisition:

• Acquire the spectrum using a proton-decoupled pulse sequence.

• Typical spectral width: 0-150 ppm.

Mass Spectrometry (MS)

Instrumentation:

• Gas Chromatograph-Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

Sample Preparation:

• Dissolve a small amount of the sample in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• For improved volatility and clearer fragmentation, the alcohol can be derivatized to its trimethylsilyl (B98337) (TMS) ether using a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

GC Conditions:

• Column: A non-polar capillary column (e.g., HP-5MS).

• Injector Temperature: 250 °C.

• Oven Program: Start at 150 °C, ramp to 320 °C at 10 °C/min, and hold for 10 minutes.[1]

• Carrier Gas: Helium at a constant flow.[1]

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Mass Range: m/z 50-600.

• Source Temperature: 230 °C.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

Instrumentation:

• FTIR spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• If using ATR, place a small amount of the solid sample directly onto the ATR crystal.

• Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide and pressing it into a transparent disk.

Data Acquisition:

• Collect the spectrum over a range of 4000-400 cm⁻¹.

• Acquire a background spectrum of the empty ATR crystal or a pure KBr pellet and subtract it from the sample spectrum.

Mandatory Visualization

The following diagrams illustrate the key workflows and logical relationships in the validation process.

Caption: Synthetic and analytical workflow for 12-Pentacosanol.

Caption: Logical process for structural validation.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 12-Pentacosanol

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative overview of analytical methodologies for the quantification of 12-Pentacosanol, a long-chain fatty alcohol. Due to the limited availability of specific analytical data for the 12-pentacosanol isomer, this document outlines a proposed framework for method selection and cross-validation based on established techniques for analogous long-chain fatty alcohols. The primary methods discussed are Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), which are widely employed for the analysis of such compounds.[1][2]

Cross-validation of analytical methods is a critical step in drug development and research to ensure data integrity, reliability, and consistency, especially when results are generated across different laboratories or using different techniques.

Comparison of Analytical Methods

The choice between GC-FID and GC-MS for the analysis of 12-Pentacosanol depends on the specific requirements of the study, including the need for sensitivity, selectivity, and structural confirmation. A summary of the expected performance characteristics for these two methods is presented below.

Data Presentation: A Comparative Overview

Performance Metric	Method A: GC-FID with Silylation	Method B: GC-MS with Silylation
Analyte	12-Pentacosanol	12-Pentacosanol
Derivatization Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)
Linearity (R²)	> 0.995	> 0.999
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (% RSD)	< 10%	< 5%
Limit of Detection (LOD)	~15 ng/mL	~2 ng/mL
Limit of Quantification (LOQ)	~50 ng/mL	~10 ng/mL
Throughput	High	Medium
Confirmation of Identity	Based on Retention Time	Based on Mass Spectrum

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. The following protocols are generalized for the analysis of long-chain fatty alcohols and would require optimization for 12-Pentacosanol.

1. Sample Preparation (Lipid Extraction):

For samples within a biological matrix, a liquid-liquid extraction is typically performed.

• Spike the sample with an appropriate internal standard (e.g., a non-endogenous long-chain fatty alcohol).

• Extract the lipids using a suitable solvent system, such as a mixture of chloroform (B151607) and methanol.

• Evaporate the organic solvent under a stream of nitrogen to obtain the lipid extract.

2. Derivatization (Silylation):

To increase the volatility of 12-Pentacosanol for GC analysis, a derivatization step is necessary.

• To the dried lipid extract, add a solution of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) in a suitable solvent like pyridine (B92270) or acetonitrile.

• Incubate the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization.

• Evaporate any excess reagent and solvent under nitrogen.

• Reconstitute the derivatized sample in a non-polar solvent such as hexane (B92381) for injection into the GC.

3. GC-FID Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is suitable for separating long-chain fatty alcohols.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp 1: Increase to 250°C at 10°C/min, hold for 5 minutes.

  • Ramp 2: Increase to 320°C at 5°C/min, hold for 10 minutes.

• Injector Temperature: 320°C.

• Detector Temperature: 330°C.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

4. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B with 5977B MSD or equivalent.

• Column and Oven Temperature Program: Same as for GC-FID.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, monitoring characteristic ions of the derivatized 12-Pentacosanol.

Mandatory Visualization

The following diagram illustrates a logical workflow for the cross-validation of the two proposed analytical methods for 12-Pentacosanol. This process ensures that the results from both GC-FID and GC-MS are comparable and reliable.

Caption: Workflow for the cross-validation of two analytical methods.

This guide provides a foundational comparison to assist in the selection and cross-validation of an appropriate analytical method for 12-Pentacosanol quantification. The ultimate choice of method will depend on the specific research question, required sensitivity, available instrumentation, and desired sample throughput.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Pentacosanol | 26040-98-2 | Benchchem [benchchem.com]

Navigating the Maze of Isomers: A Comparative Guide to Purity Analysis of 12-Pentacosanol

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of long-chain alcohols like 12-Pentacosanol is a critical step in product development and quality control. The presence of closely related isomers can significantly impact the compound's physical, chemical, and biological properties. This guide provides an objective comparison of the primary analytical techniques for the isomeric purity analysis of 12-Pentacosanol, supported by experimental data and detailed methodologies.

The primary challenge in the analysis of 12-Pentacosanol lies in the separation of its potential positional isomers, such as 11-Pentacosanol and 13-Pentacosanol, which may arise during synthesis. Additionally, branched-chain isomers could also be present as impurities. This guide will focus on the three leading analytical techniques for addressing this challenge: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Chromatography (SFC), often coupled with Mass Spectrometry (MS) for definitive identification.

Comparative Analysis of Analytical Techniques

The choice of analytical technique for isomeric purity analysis of 12-Pentacosanol depends on several factors, including the specific isomeric impurities of concern, required sensitivity, and available instrumentation. The following table summarizes the key performance attributes of GC, HPLC, and SFC for this application.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation using a supercritical fluid as the mobile phase, exhibiting properties of both a liquid and a gas.
Typical Stationary Phases	Polysiloxane-based (e.g., DB-5, HP-5ms), Polyethylene Glycol (e.g., Carbowax), Chiral (e.g., Cyclodextrin-based)	Reversed-Phase (C18, C8), Normal Phase (Silica, Cyano), Chiral (e.g., polysaccharide-based)	Similar to HPLC, with a focus on packed columns. Chiral stationary phases are also widely used.
Derivatization	Often required to increase volatility (e.g., silylation to form TMS ethers, acylation to form esters).	Generally not required, but can be used to enhance detection (e.g., UV-absorbing or fluorescent tags).	Not typically required.
Resolution of Positional Isomers	Can be challenging; may require high-resolution capillary columns or specialized stationary phases.	Good to excellent, especially with specialized columns (e.g., phenyl-hexyl, biphenyl) or in normal phase mode.	Excellent, often providing superior resolution for isomers compared to HPLC in a shorter time.
Analysis Time	Typically longer due to temperature programming.	Can be faster than GC, but may require gradient elution for complex mixtures.	Generally the fastest of the three techniques.
Solvent Consumption	Minimal (carrier gas).	Moderate to high, depending on the method.	Significantly lower than HPLC, as the primary mobile phase is compressed CO2.
Coupling to Mass Spectrometry (MS)	Well-established and straightforward (GC-MS).	Routine (LC-MS), but requires an interface (e.g., ESI, APCI).	Readily coupled to MS (SFC-MS).

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate isomeric purity analysis. Below are representative experimental protocols for each technique.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general approach for the analysis of 12-Pentacosanol isomers following derivatization.

1. Sample Preparation (Derivatization to TMS Ethers):

• Dissolve 1 mg of the 12-Pentacosanol sample in 1 mL of a suitable solvent (e.g., pyridine (B92270) or dichloromethane).

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 60-70°C for 30 minutes.

• Cool to room temperature before injection.

2. GC-MS Conditions:

• GC System: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar capillary column. For enhanced separation of positional isomers, a column with a different selectivity, such as a mid-polarity phenyl-substituted column, could be evaluated.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1) at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 300°C.

  • Hold at 300°C for 10 minutes.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

• Data Analysis: Isomeric purity is determined by the relative peak areas in the total ion chromatogram (TIC). Mass spectra are used for peak identification, with characteristic fragments for secondary alcohols arising from α-cleavage and dehydration.[1][2][3][4]

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol describes a reversed-phase HPLC method, which is a common starting point for the analysis of long-chain alcohols.

1. Sample Preparation:

• Dissolve the 12-Pentacosanol sample in a suitable solvent, such as a mixture of the mobile phase (e.g., isopropanol (B130326) or acetonitrile), to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• HPLC System: Waters Alliance e2695 or equivalent.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). For improved separation of positional isomers, a phenyl-hexyl or biphenyl (B1667301) column may be more effective.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and isopropanol (e.g., 70:30 v/v). Gradient elution may be necessary to resolve closely eluting isomers.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD), as long-chain alcohols lack a strong UV chromophore.

• Data Analysis: Isomeric purity is calculated from the relative peak areas in the chromatogram.

Supercritical Fluid Chromatography (SFC) Protocol

SFC is a powerful technique for separating isomers and offers a "greener" alternative to HPLC.

1. Sample Preparation:

• Dissolve the 12-Pentacosanol sample in a suitable solvent, such as methanol (B129727) or isopropanol, to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter.

2. SFC Conditions:

• SFC System: Waters ACQUITY UPC² or equivalent.

• Column: A packed column suitable for SFC, such as a BEH 2-EP (2-ethylpyridine) column (3.0 x 100 mm, 1.7 µm particle size). Chiral stationary phases can also be used for enantiomeric separations if applicable.

• Mobile Phase:

  • A: Supercritical CO₂

  • B: Methanol

• Gradient: A gradient from 2% to 20% B over 5 minutes may be a good starting point.

• Flow Rate: 1.5 mL/min.

• Back Pressure: 1500 psi.

• Column Temperature: 40°C.

• Detector: As with HPLC, ELSD or CAD are suitable detectors. SFC can also be readily coupled to a mass spectrometer.

• Data Analysis: Isomeric purity is determined by comparing the peak areas of the isomers. SFC often provides baseline separation of isomers that are difficult to resolve by HPLC.[5][6][7][8]

Visualization of Analytical Workflows

To better illustrate the processes involved, the following diagrams, generated using the DOT language, outline the typical experimental workflows.

References

• 1. whitman.edu [whitman.edu]
• 2. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. Lipidomics by Supercritical Fluid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation | Semantic Scholar [semanticscholar.org]

Scientific Validation of 12-Pentacosanol as a Species-Specific Pheromone Remains Unsubstantiated in Current Literature

A comprehensive review of available scientific literature reveals a notable absence of studies validating 12-Pentacosanol as a species-specific pheromone component in any insect species. While long-chain hydrocarbons and their derivatives, including alcohols, are recognized as crucial components of insect chemical communication, particularly as cuticular hydrocarbons (CHCs) involved in mate recognition, specific research on 12-Pentacosanol is not documented in the public domain.

Insect pheromones are often complex blends of chemical compounds, and their specificity is determined by the precise combination and ratio of these components. Research in chemical ecology focuses on identifying these compounds and validating their biological activity through rigorous behavioral and electrophysiological assays.

While related long-chain molecules have been identified as pheromones, the specific isomer 12-Pentacosanol has not been the subject of such detailed investigation. For instance, n-pentacosane, a 25-carbon alkane, has been identified as a contact and volatile sex pheromone in the tea weevil, Myllocerinus aurolineatus. This highlights the importance of specific molecular structures in pheromonal activity.

The process of validating a species-specific pheromone is multi-faceted and requires extensive experimental data. This typically includes:

• Chemical Analysis: Identification of the compound in insect extracts, often through gas chromatography-mass spectrometry (GC-MS).

• Electrophysiological Assays: Demonstrating that the insect's antennae can detect the compound, using techniques like electroantennography (EAG).

• Behavioral Bioassays: Showing that the compound elicits a specific behavioral response in a controlled environment, such as a Y-tube olfactometer or wind tunnel.

• Field Studies: Confirming the compound's activity under natural conditions.

Without such studies on 12-Pentacosanol, it is not possible to create a comparative guide, present quantitative data on its performance against alternatives, or detail experimental protocols for its validation. Consequently, diagrams of signaling pathways or experimental workflows related to 12-Pentacosanol cannot be generated based on current scientific knowledge.

Researchers and professionals in drug development seeking information on insect pheromones are encouraged to consult databases and literature focused on identified and validated pheromone components for their species of interest. Further research would be required to determine if 12-Pentacosanol plays any role in insect chemical communication.

Unveiling the Presence of 12-Pentacosanol: A Quantitative Comparison Across Natural Extracts

For Immediate Release: Shanghai, China – December 3, 2025 – In the ongoing quest for novel therapeutic agents from natural sources, the long-chain fatty alcohol 12-Pentacosanol has garnered attention for its potential pharmacological activities. This guide provides a quantitative comparison of 12-Pentacosanol content in various natural extracts, supported by detailed experimental methodologies and an exploration of its potential role in cellular signaling pathways. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this natural compound.

Quantitative Analysis of 12-Pentacosanol

A comprehensive review of available scientific literature reveals limited but significant quantitative data on the concentration of 12-Pentacosanol in natural extracts. The most notable findings are summarized in the table below, highlighting the significant variation in concentration depending on the plant source and the extraction solvent used.

Natural Source	Plant Part	Extraction Solvent	Concentration of 12-Pentacosanol (% of Extract)	Reference
Rhodiola imbricata	Root	n-Hexane	28.21%	[1][2]
Rhodiola imbricata	Root	Chloroform	3.82%	[2]
Cayratia trifolia	Stem	Ethanol	Presence confirmed, not quantified

Note: The majority of phytochemical studies identify the presence of various compounds, including long-chain alcohols, but do not provide quantitative data. The data presented here is based on available quantitative analyses.

Experimental Protocols

The quantification of 12-Pentacosanol in natural extracts is primarily achieved through Gas Chromatography-Mass Spectrometry (GC-MS). The following is a representative protocol synthesized from established methodologies for the analysis of long-chain alcohols in plant materials.

Sample Preparation and Extraction

A standardized protocol for the extraction of 12-Pentacosanol from plant material is crucial for accurate quantification.

• Grinding and Drying: The plant material (e.g., roots, stems) is first thoroughly washed, dried in a shaded, well-ventilated area, and then pulverized into a fine powder to increase the surface area for extraction.

• Solvent Extraction: A non-polar solvent such as n-hexane is typically used for the efficient extraction of long-chain fatty alcohols. The powdered plant material is subjected to extraction, often using a Soxhlet apparatus, for a prolonged period (e.g., 24-48 hours) to ensure exhaustive extraction.

• Solvent Evaporation: The resulting extract is then concentrated by removing the solvent under reduced pressure using a rotary evaporator. The dried extract is stored at a low temperature (e.g., 4°C) prior to analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation and identification of volatile and semi-volatile compounds like long-chain alcohols.

• Derivatization: To improve the volatility and thermal stability of the long-chain alcohols, a derivatization step is often employed. This typically involves silylating the hydroxyl group using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS System: A GC-MS system equipped with a capillary column suitable for the analysis of non-polar compounds (e.g., a 5% phenyl methylpolysiloxane column) is used.

• Instrumental Conditions:

  • Injector Temperature: Typically set around 250-280°C.

  • Oven Temperature Program: A temperature gradient is used to separate the components of the extract. For example, the oven temperature may start at 100°C, hold for a few minutes, and then ramp up to 300°C at a rate of 10°C/min, followed by a final hold period.

  • Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

  • Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode, and mass spectra are recorded over a specific mass range (e.g., m/z 50-600).

• Quantification: The identification of 12-Pentacosanol is achieved by comparing its mass spectrum and retention time with that of a pure standard. Quantification is performed by creating a calibration curve with known concentrations of the 12-Pentacosanol standard and relating the peak area of the compound in the sample to this curve.

Below is a graphical representation of a typical workflow for the quantitative analysis of 12-Pentacosanol.

References

• 1. Chemometric Profile of Root Extracts of Rhodiola imbricata Edgew. with Hyphenated Gas Chromatography Mass Spectrometric Technique | PLOS One [journals.plos.org]
• 2. Chemometric Profile of Root Extracts of Rhodiola imbricata Edgew. with Hyphenated Gas Chromatography Mass Spectrometric Technique - PMC [pmc.ncbi.nlm.nih.gov]

Interspecies Variation in the Production of 12-Pentacosanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the production of 12-Pentacosanol, a very-long-chain fatty alcohol (VLCFA), across different biological species. While the presence of 12-Pentacosanol has been identified in various plants and insects, comprehensive quantitative data comparing its production levels remains limited in publicly available literature. This document summarizes the existing knowledge on its biosynthesis, presents available quantitative data, details experimental protocols for its analysis, and provides visualizations of the relevant biological pathways and experimental workflows.

Biosynthesis of 12-Pentacosanol

In plants, 12-Pentacosanol is a component of cuticular waxes, which form a protective layer on the epidermis. Its biosynthesis begins with the de novo synthesis of C16 and C18 fatty acids in the plastids. These fatty acids are then transported to the endoplasmic reticulum where they undergo elongation by a series of enzymes known as fatty acid elongases (FAEs) to produce very-long-chain fatty acids (VLCFAs), including the C25 precursor to 12-Pentacosanol. This VLCFA is subsequently reduced to the corresponding alcohol, 12-Pentacosanol, through the alcohol-forming pathway, a process catalyzed by fatty acyl-CoA reductases (FARs)[1].

The biosynthesis of cuticular waxes, including 12-Pentacosanol, is a complex and tissue-specific process influenced by developmental stages and environmental conditions[2]. In insects, cuticular lipids, which can include long-chain alcohols, are crucial for preventing desiccation and protecting against pathogens[3][4][5][6][7]. The specific pathways for 12-Pentacosanol biosynthesis in insects are less well-characterized but are presumed to follow a similar logic of fatty acid synthesis and subsequent modification.

Biosynthesis of 12-Pentacosanol in Plants.

Quantitative Comparison of 12-Pentacosanol Production

Direct comparative studies on the quantity of 12-Pentacosanol across a wide range of species are scarce. However, analysis of cuticular waxes in various plants has provided some data on the presence and, in some cases, the concentration of this compound.

The following table summarizes available quantitative data and reported presence of 12-Pentacosanol in different species. It is important to note that the concentration of cuticular wax components can vary significantly depending on the plant's developmental stage, environmental conditions, and the specific tissue analyzed[2].

Species	Tissue	Method of Analysis	Concentration of 12-Pentacosanol	Reference
Triticum aestivum (Wheat)	Leaf	GC-MS	Present, but not individually quantified	[8][9][10]
Viola odorata	-	GC-MS	4.69% and 3.95% of total extract in two different analyses	[11]
Rhodiola imbricata	Root	Not specified	Identified	[12]
Phyllanthus fraternus	Aerial parts	Not specified	Identified	[11]
Cayratia trifolia	Stem	Not specified	Identified	[11]
Smallanthus sonchifolius	Not specified	Not specified	Identified	[12]
Solanum tuberosum (Potato)	Not specified	Not specified	Identified	[12]
Various Insect Species	Cuticle	GC-MS	Identified as part of a mixture of long-chain fatty alcohols	[4][7][13]

Experimental Protocols

The extraction and quantification of 12-Pentacosanol from biological samples typically involve solvent extraction of lipids followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Extraction of Cuticular Waxes from Plant Leaves

This protocol describes a general method for the extraction of cuticular waxes from plant leaves for the analysis of 12-Pentacosanol.

• Sample Collection: Fresh, healthy leaves are collected from the plant of interest. The surface area of the leaves should be measured to allow for the calculation of wax coverage per unit area.

• Wax Extraction: The leaves are immersed in a solvent such as chloroform (B151607) or hexane (B92381) in a glass beaker for a short period (e.g., 30-60 seconds) with gentle agitation. This process dissolves the epicuticular waxes.

• Solvent Evaporation: The solvent, now containing the dissolved waxes, is transferred to a clean vial and evaporated to dryness under a gentle stream of nitrogen gas or using a rotary evaporator.

• Sample Preparation for GC-MS: The dried wax residue is redissolved in a known volume of a suitable solvent (e.g., hexane). An internal standard (e.g., tetracosane) is added for quantification purposes.

Workflow for Plant Cuticular Wax Extraction.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard method for the separation and identification of components in a complex mixture like cuticular wax.

• Derivatization: Due to the low volatility of long-chain alcohols, a derivatization step is often necessary before GC-MS analysis. Silylation, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common method to increase the volatility of the analytes.

• GC Separation: The derivatized sample is injected into the gas chromatograph.

  • Column: A non-polar capillary column (e.g., HP-5MS) is typically used.

  • Carrier Gas: Helium is commonly used as the carrier gas.

  • Temperature Program: A temperature gradient is applied to the oven to separate the compounds based on their boiling points. A typical program might start at a lower temperature (e.g., 150°C) and ramp up to a higher temperature (e.g., 320°C).

• MS Detection: As the separated compounds elute from the GC column, they enter the mass spectrometer.

  • Ionization: Electron ionization (EI) is typically used.

  • Mass Analysis: The mass spectrometer separates the resulting ions based on their mass-to-charge ratio, generating a mass spectrum for each compound.

• Identification and Quantification: 12-Pentacosanol is identified by comparing its retention time and mass spectrum to that of a known standard. The NIST Mass Spectrometry Data Center provides reference spectra for 1-Pentacosanol. Quantification is achieved by comparing the peak area of the analyte to that of the internal standard.

Conclusion

The production of 12-Pentacosanol is a conserved process in many terrestrial plants and has been observed in insects, highlighting its importance in the formation of protective cuticular layers. While methods for its detection and quantification are well-established, there is a notable lack of comprehensive studies that provide a direct quantitative comparison of its abundance across a diverse range of species. The data presented in this guide, though limited, offers a starting point for researchers interested in the interspecies variation of this very-long-chain fatty alcohol. Further research is needed to fully elucidate the differences in 12-Pentacosanol production and its physiological significance across the plant and insect kingdoms.

References

• 1. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical composition and antimicrobial activity of cuticular and internal lipids of the insect Rhynchophorus palmarum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Lipids as a key element of insect defense systems [frontiersin.org]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Insect Lipids: Structure, Classification, and Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars [mdpi.com]
• 11. 1-Pentacosanol | 26040-98-2 | Benchchem [benchchem.com]
• 12. 1-Pentacosanol | C25H52O | CID 92247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Fatty alcohols | Cyberlipid [cyberlipid.gerli.com]

Safety & Regulatory Compliance

Proper Disposal of 12-Pentacosanol: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is paramount for the protection of personnel and the ecosystem. This document provides a comprehensive, step-by-step guide for the proper disposal of 12-Pentacosanol, tailored for researchers, scientists, and drug development professionals. While 12-Pentacosanol is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to proper laboratory waste management practices is essential.[1][2][3]

Key Safety and Handling Information

Before proceeding with disposal, it is crucial to be aware of the general safety and handling measures for 12-Pentacosanol. Standard laboratory hygiene practices should be followed.[1] This includes wearing appropriate personal protective equipment (PPE), such as gloves and eye protection, to avoid skin and eye contact.[4] In case of contact, rinse the affected area with plenty of water.[1][4][5]

Quantitative Data: Physical and Chemical Properties

A summary of the key physical and chemical properties of similar long-chain alkanes and alcohols is presented below. This data is essential for understanding the substance's behavior and for making informed decisions on its handling and disposal.

Property	Value	Source
Physical State	Solid, Powder	[4][5]
Appearance	White	[4][5]
Melting Point/Range	53 - 56 °C / 127 - 133 °F	[1][4]
Boiling Point/Range	169 - 170 °C (at 0.07 hPa)	[1]
Flash Point	> 110 °C / > 230 °F	[4]
Stability	Stable under normal conditions	[1][4][5]
Incompatible Materials	Strong oxidizing agents	[4][5]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of 12-Pentacosanol from a laboratory setting.

1. Waste Identification and Segregation:

• Identify the waste as non-hazardous solid chemical waste.

• Do not mix 12-Pentacosanol waste with other waste streams, particularly hazardous wastes such as solvents, heavy metals, or reactive chemicals.[6]

2. Containerization:

• Use a designated, properly labeled waste container for solid chemical waste.

• The container must be made of a compatible material and have a tightly fitting lid to prevent spills.[6]

• Label the container clearly as "12-Pentacosanol Waste" or "Non-Hazardous Solid Chemical Waste" and include the date.

3. Disposal of Pure 12-Pentacosanol:

• For uncontaminated, solid 12-Pentacosanol, collect it in the designated solid waste container.

• Ensure the container is kept closed except when adding waste.[6]

4. Disposal of Contaminated Materials:

• For materials contaminated with 12-Pentacosanol (e.g., gloves, absorbent paper), place them in the same designated solid waste container.

• If the 12-Pentacosanol is in a solution, the disposal method will depend on the solvent. If a non-hazardous solvent is used, it may be permissible to dispose of it as solvent waste. If the solvent is halogenated, it must be segregated from non-halogenated solvent waste.[6]

5. Disposal of Empty Containers:

• For empty containers of 12-Pentacosanol, if only a trivial amount of residue remains, the container can be rinsed thoroughly with water.

• The first rinse should be collected and disposed of as aqueous chemical waste.[7]

• After thorough rinsing and air-drying, the container may be disposed of as non-hazardous waste or recycled, in accordance with institutional policies.

6. Final Disposal:

• Once the waste container is full, arrange for its collection by your institution's environmental health and safety (EHS) office or a licensed waste disposal contractor.

• Always follow your local and institutional regulations for the final disposal of laboratory waste.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 12-Pentacosanol.

Caption: Workflow for the proper disposal of 12-Pentacosanol.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. 1-Pentacosanol | C25H52O | CID 92247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. cdn.chemservice.com [cdn.chemservice.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Logistical Information for Handling 12-Pentacosanol

This guide provides crucial safety and logistical protocols for researchers, scientists, and drug development professionals handling 12-Pentacosanol. The following procedures are designed to ensure a safe laboratory environment and proper management of the substance from reception to disposal.

Physical and Chemical Properties

A comprehensive understanding of 12-Pentacosanol's properties is foundational to safe handling.

Property	Value	Source
Molecular Formula	C25H52O
Molecular Weight	368.7 g/mol	[1]
Physical State	Solid	[2]
Appearance	White powder or solid	[2][3]
Melting Point	53 - 56 °C (for n-Pentacosane)	[2]
Boiling Point	336 - 338 °C (at 0.07 hPa for n-Pentacosane)
Solubility	Information not available	[2][3]

Hazard Identification and Safety Precautions

According to available safety data, 1-Pentacosanol, a similar long-chain alcohol, is not classified as a hazardous substance.[1] However, it is prudent to handle all laboratory chemicals with a degree of caution.

Personal Protective Equipment (PPE):

The minimum required PPE for handling 12-Pentacosanol in a laboratory setting includes:

PPE Category	Item	Standard
Hand Protection	Nitrile gloves	EN 374
Eye Protection	Safety glasses with side shields	ANSI Z87.1
Body Protection	Standard laboratory coat	---
Footwear	Closed-toe shoes	---

Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 12-Pentacosanol minimizes the risk of contamination and ensures procedural consistency.

Experimental Workflow:

Caption: A stepwise workflow diagram illustrating the handling process for 12-Pentacosanol from preparation to cleanup.

Experimental Protocol:

• Preparation:

  • Put on the required Personal Protective Equipment (PPE) as detailed in the table above.[4][5][6]

  • Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean and uncluttered.

  • Assemble all necessary equipment, including spatulas, weighing paper, and the reaction vessel.

• Handling:

  • Carefully weigh the desired amount of 12-Pentacosanol using a calibrated analytical balance.

  • Transfer the weighed solid to the appropriate experimental vessel.

  • Proceed with the intended experimental procedure.

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental protection.

Waste Characterization and Disposal Route:

Waste Stream	Description	Disposal Method
Solid Waste	Unused 12-Pentacosanol, contaminated weighing paper, and gloves.	Dispose of in the designated solid chemical waste container.
Liquid Waste	Solutions containing 12-Pentacosanol.	Dispose of in the appropriate non-halogenated organic waste container, unless contraindicated by other components.
Sharps	Contaminated pipettes or other sharp objects.	Dispose of in a designated sharps container.

Always adhere to your institution's specific waste disposal guidelines. If there is any uncertainty, consult with your Environmental Health and Safety (EHS) department. Long-chain alcohols are generally considered biodegradable.[7] However, institutional protocols for chemical waste should always be followed.

References

• 1. 1-Pentacosanol | C25H52O | CID 92247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. uah.edu [uah.edu]
• 7. Environmental properties of long chain alcohols. Part 1: Physicochemical, environmental fate and acute aquatic toxicity properties - PubMed [pubmed.ncbi.nlm.nih.gov]